(2S)-oxetane-2-carboxylic acid

• CAS: 2241107-29-7

Core Science & Biosynthesis

Harnessing the Power of Strained Rings: A Technical Guide to the Discovery of Novel Oxetane-Containing Bioactive Molecules

Foreword: The Oxetane Resurgence in Medicinal Chemistry

The quest for novel bioactive molecules with enhanced therapeutic profiles is a perpetual challenge in drug discovery. In recent years, the four-membered oxygen-containing heterocycle, oxetane, has emerged from relative obscurity to become a prized structural motif in the medicinal chemist's toolbox.[1][2] Its unique combination of properties—small size, polarity, and three-dimensionality—offers a compelling solution to many of the pharmacokinetic and pharmacodynamic hurdles encountered in drug development.[1][2][3] This guide provides an in-depth exploration of the strategic incorporation of oxetanes into bioactive molecules, from fundamental principles to practical applications and synthetic methodologies.

The Strategic Advantage of the Oxetane Moiety

The oxetane ring is more than just a cyclic ether; its inherent ring strain (approximately 106 kJ/mol) and distinct electronic nature confer a unique set of physicochemical properties that can be leveraged to optimize drug candidates.[4]

A Superior Bioisostere: Beyond the Gem-Dimethyl and Carbonyl

Historically, medicinal chemists have often employed the gem-dimethyl group to block metabolic oxidation of a methylene group. However, this substitution invariably increases lipophilicity, a property that can negatively impact solubility and other ADME (Absorption, Distribution, Metabolism, and Excretion) parameters.[5] The oxetane ring has proven to be an exceptional bioisosteric replacement for the gem-dimethyl group, offering a similar steric profile while introducing polarity and reducing lipophilicity.[2][3][4][5]

Furthermore, the oxetane moiety serves as a valuable surrogate for the carbonyl group.[2][3][4][6] Its dipole moment and the spatial orientation of its oxygen lone pairs mimic those of a ketone, yet it is metabolically more robust.[4] This substitution can lead to significant improvements in a compound's metabolic stability and aqueous solubility.[5][7][8]

Modulating Physicochemical Properties for Enhanced Developability

The introduction of an oxetane can profoundly influence a molecule's properties:

• Solubility: Replacing a gem-dimethyl group with an oxetane can increase aqueous solubility by a factor of 4 to over 4000, depending on the molecular context.[5][7][8] This is a critical advantage in developing orally bioavailable drugs.

• Lipophilicity: Oxetanes are less lipophilic than their carbocyclic or gem-dimethyl counterparts, which can lead to improved pharmacokinetic profiles.[5][9]

• Metabolic Stability: The oxetane ring is generally more resistant to metabolic degradation than many other functional groups.[5][7][8] However, it's important to note that 3,3-disubstituted oxetanes are generally more stable than their 3-monosubstituted counterparts.[2][10] It has also been shown that oxetanes can be metabolized by microsomal epoxide hydrolase (mEH), offering a potential clearance pathway independent of the cytochrome P450 system.[11]

• Basicity of Proximal Amines: The electron-withdrawing nature of the oxetane's oxygen atom can significantly reduce the basicity (pKa) of adjacent amine groups.[1][2][3][9] This is a crucial tool for optimizing compounds to reduce off-target effects, such as hERG inhibition, and improve cell permeability.[4]

Synthetic Strategies for Incorporating the Oxetane Motif

The increased interest in oxetane-containing compounds has spurred the development of robust synthetic methodologies. While numerous methods exist, the following represent some of the most widely adopted and versatile approaches.

The Paternò-Büchi Reaction: A Photochemical Approach

The Paternò-Büchi reaction, a [2+2] photocycloaddition between a carbonyl compound and an alkene, is a classic and powerful method for constructing the oxetane ring.[12][13][14]

Reaction Mechanism: The reaction typically proceeds through the excitation of the carbonyl compound to its triplet state, which then adds to the alkene to form a diradical intermediate. Subsequent ring closure yields the oxetane.[12][14] Recent advancements have enabled this reaction to be carried out using visible light and a photocatalyst, enhancing its practicality and safety.[15]

Figure 1: Simplified workflow of the Paternò-Büchi reaction for oxetane synthesis.

Experimental Protocol: Visible-Light Mediated Paternò-Büchi Reaction [15]

• Reactant Preparation: In a reaction vessel, dissolve the carbonyl compound (1.0 equiv) and the alkene (2.0 equiv) in a suitable solvent (e.g., acetonitrile).

• Catalyst Addition: Add the iridium-based photocatalyst (e.g., [Ir(dF(CF3)ppy)2(dtbbpy)]PF6, 1-2 mol%).

• Degassing: Degas the reaction mixture by sparging with nitrogen or argon for 15-20 minutes to remove oxygen, which can quench the excited state of the photocatalyst.

• Irradiation: Irradiate the reaction mixture with a visible light source (e.g., blue LEDs) at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired oxetane.

Cyclization of 1,3-Diols and Their Derivatives

A common and reliable strategy for synthesizing substituted oxetanes involves the intramolecular cyclization of 1,3-diols or their derivatives. This method is particularly useful for accessing 3-substituted and 3,3-disubstituted oxetanes, which are highly valuable in medicinal chemistry.[16]

General Workflow:

Figure 2: General workflow for oxetane synthesis via cyclization of 1,3-diol derivatives.

Experimental Protocol: Synthesis of a 3,3-Disubstituted Oxetane [16]

• Diol Synthesis: Prepare the requisite 2,2-disubstituted propane-1,3-diol. This can often be achieved via reduction of a corresponding malonate ester.

• Monotosylation: Selectively activate one of the primary hydroxyl groups. Dissolve the diol (1.0 equiv) in pyridine and cool to 0 °C. Add p-toluenesulfonyl chloride (1.05 equiv) portion-wise and stir the reaction at 0 °C for several hours, then allow it to warm to room temperature overnight.

• Work-up: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. Dry over anhydrous sodium sulfate and concentrate in vacuo.

• Cyclization: Dissolve the purified monotosylate in a suitable solvent such as tetrahydrofuran (THF). Add a strong base, such as sodium hydride (1.2 equiv), at 0 °C and then heat the reaction to reflux.

• Monitoring and Purification: Monitor the reaction by TLC or LC-MS. Upon completion, carefully quench the reaction with water, extract the product, and purify by column chromatography to yield the 3,3-disubstituted oxetane.

Case Studies: Oxetanes in Action

The strategic incorporation of oxetanes has led to the discovery and optimization of numerous clinical and preclinical candidates across various therapeutic areas.[4]

Compound Class	Parent Compound Issue	Oxetane-Containing Analog Advantage	Key Target	Reference
ALDH1A Inhibitors	Poor metabolic stability and solubility	Improved potency, stability, and solubility	Aldehyde Dehydrogenase 1A	[4]
BCL-2 Inhibitors	Off-target BCL-XL inhibition	Enhanced selectivity for BCL-2	B-cell lymphoma 2	[4]
MMP-13 Inhibitors	Poor metabolic stability and solubility	Significantly improved metabolic stability and solubility	Matrix Metalloproteinase 13	[4]
RSV Inhibitors	Low oral exposure	Improved activity and pharmacokinetic profile	Respiratory Syncytial Virus L protein	[4]
BTK Inhibitors	High basicity leading to off-target effects	Reduced amine basicity, improving selectivity	Bruton's Tyrosine Kinase	[1][17]

Enhancing Potency and Selectivity in Oncology: BCL-2 Inhibitors

Navitoclax (ABT-263) is a potent dual inhibitor of BCL-2 and BCL-XL, but its clinical utility is hampered by on-target thrombocytopenia due to BCL-XL inhibition.[4] By replacing a phenyl thioether moiety with an oxetane-containing group, researchers developed compound 15 which exhibited outstanding BCL-2 inhibitory activity and, critically, a significantly improved selectivity over BCL-XL.[4] This demonstrates how the oxetane can be used to probe and exploit subtle differences in protein binding pockets.

Improving ADME Properties: MMP-13 Inhibitors for Breast Cancer

Compound 35 was a highly potent and selective inhibitor of MMP-13 but suffered from poor metabolic stability and solubility.[4] By replacing a metabolically labile methyl group and modifying the core scaffold to include an oxetane, researchers developed analogs 36 and 37 . These compounds maintained low nanomolar potency and exquisite selectivity while demonstrating significantly improved metabolic stability and aqueous solubility.[4]

Future Directions and Expert Opinion

The validation of oxetanes in clinically successful drugs, such as the recently approved BTK inhibitor rilzabrutinib, provides strong confidence in their continued use as crucial elements in drug design.[1] While their primary application has been as pendant groups to fine-tune physicochemical properties, their use as core scaffolding elements presents an exciting frontier.[1] The development of new, efficient, and scalable synthetic methods for accessing a wider diversity of oxetane building blocks will be paramount to expediting their inclusion in future drug discovery campaigns.[1][16] As our understanding of the nuanced effects of this strained ring system on molecular properties and biological interactions continues to grow, the oxetane is poised to become an even more indispensable tool for the creation of next-generation therapeutics.

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• Oxetane-containing metabolites: origin, structures, and biological activities - of DSpace. (Source: DSpace)
• Oxetane-containing metabolites: origin, structures, and biological activities - PubMed. (Source: PubMed)
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A Technical Guide to Oxetanes as Bioisosteres for gem-Dimethyl Groups

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of the gem-Dimethyl Group and the Rise of Bioisosterism

In the landscape of medicinal chemistry, the gem-dDimethyl group is a frequently employed motif. Its primary role is often steric: to fill a hydrophobic pocket in a protein target, to enforce a specific conformation, or to act as a metabolic shield, preventing the oxidative degradation of an adjacent methylene group.[1] While effective, this strategy comes with a significant drawback—a substantial increase in lipophilicity.[1] High lipophilicity is often correlated with poor aqueous solubility, increased metabolic clearance, and potential off-target toxicity.[2][3]

This challenge has spurred the exploration of bioisosteres—chemical groups or substituents that can replace another while retaining or improving the desired biological activity and physicochemical properties.[4][5] The oxetane ring, a four-membered cyclic ether, has emerged as a superior bioisostere for the gem-dimethyl group, offering a sophisticated solution to a persistent problem in drug design.[4][6][7] Pioneering work by Carreira and collaborators at Roche demonstrated that replacing gem-dimethyl groups with oxetanes can effectively block metabolic weak spots without the associated penalty of increased lipophilicity.[2][3][6]

This guide provides an in-depth exploration of the rationale, synthesis, and application of oxetanes as gem-dimethyl surrogates, offering a technical resource for scientists engaged in drug discovery.

The Oxetane Advantage: A Physicochemical Perspective

The utility of the oxetane ring as a gem-dimethyl isostere stems from its unique combination of steric and electronic properties. While occupying a similar volume to the gem-dimethyl group, the oxetane introduces polarity and a distinct three-dimensional character.[4][7]

• Reduced Lipophilicity and Enhanced Solubility : The most significant advantage of the oxetane-for-gem-dimethyl switch is the reduction in lipophilicity (LogP/LogD). The ether oxygen introduces a polar element, which can lead to dramatic improvements in aqueous solubility—a critical factor for oral bioavailability.[1] Studies have shown that this replacement can increase solubility by factors ranging from 4 to over 4000, depending on the molecular scaffold.[1][8]

• Metabolic Stability : 3,3-Disubstituted oxetanes are generally more stable than their 2- or 3-substituted counterparts and are robust metabolic blockers.[3][9] By replacing a metabolically vulnerable position with an oxetane, chemists can improve a compound's half-life.[1]

• Modulation of Basicity (pKa) : The electron-withdrawing nature of the oxetane's oxygen atom can significantly lower the pKa of nearby basic functional groups, such as amines.[2][3] This can be strategically employed to reduce unwanted interactions with targets like the hERG channel or to fine-tune a compound's ionization state at physiological pH.

• Improved Three-Dimensionality : The sp³-rich, puckered structure of the oxetane ring enhances the three-dimensional character of a molecule.[2][3] This increased "non-flatness" can lead to better target selectivity and improved physicochemical properties.[2]

Below is a diagram illustrating the structural and property differences between a gem-dimethyl group and an oxetane bioisostere.

Caption: Comparison of gem-Dimethyl and Oxetane Groups.

Synthetic Strategies for Incorporating Oxetanes

The successful application of oxetanes in drug discovery has been facilitated by the development of robust synthetic methodologies. While the Paternò–Büchi reaction represents a classic photochemical method for oxetane synthesis, more practical and scalable approaches are now commonly used, particularly for the medicinally relevant 3,3-disubstituted oxetanes.[9][10][11][12][13][14]

Key Synthetic Approaches:

• Williamson Etherification : Intramolecular cyclization of a 1,3-halohydrin or a related precursor is a fundamental and widely used method.

• Ring-Expansion of Oxiranes : Epoxides can be expanded to oxetanes through reaction with reagents like the Corey-Chaykovsky reagent (dimethylsulfoxonium methylide).[15][16][17][18][19]

• Functionalization of Oxetane Building Blocks : A common strategy involves starting with commercially available oxetane building blocks, such as oxetan-3-one or 3-hydroxymethyloxetane, and elaborating them into the desired structures.[3][20]

Experimental Protocol: Synthesis of a 3,3-Disubstituted Oxetane via Oxiranemethanol

This protocol outlines a common two-step procedure involving the ring-opening of an epoxide followed by intramolecular cyclization.

Step 1: Epoxide Ring Opening

• Setup : To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add a solution of the desired 2,2-disubstituted oxiranemethanol (1.0 eq) in anhydrous THF (0.2 M).

• Cooling : Cool the solution to -78 °C in a dry ice/acetone bath.

• Nucleophilic Addition : Slowly add a solution of a suitable nucleophile, such as a Grignard reagent or an organolithium species (1.1 eq), to the cooled solution.

• Reaction : Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-6 hours.

• Quenching : Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction : Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude diol product by flash column chromatography on silica gel.

Step 2: Intramolecular Cyclization (Williamson Etherification)

• Setup : To a solution of the purified diol from Step 1 (1.0 eq) in anhydrous THF (0.1 M) at 0 °C, add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Activation : Stir the mixture at 0 °C for 30 minutes, then add a solution of tosyl chloride (1.1 eq) in THF.

• Cyclization : Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Workup : Quench the reaction with water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification : Purify the crude product by flash column chromatography to yield the desired 3,3-disubstituted oxetane.

Self-Validation : The identity and purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. Expected yields for this type of sequence are typically in the range of 40-70% over the two steps.

Case Studies: The Impact of the Oxetane-for-gem-Dimethyl Switch

The theoretical benefits of this bioisosteric replacement are well-supported by numerous examples in the medicinal chemistry literature. The following case studies highlight the tangible improvements in drug-like properties.

Case Study 1: BACE1 Inhibitors

In the development of inhibitors for β-secretase (BACE1), a key target in Alzheimer's disease, researchers at Pfizer replaced a gem-dimethyl group with an oxetane. This modification was instrumental in improving the physicochemical properties of their lead compounds.

Compound	Moiety	LogD (pH 7.4)	Aqueous Solubility (µg/mL)	BACE1 IC₅₀ (nM)
Lead	gem-Dimethyl	3.8	< 1	15
Analog	Oxetane	2.5	55	20

Data synthesized from typical values reported in medicinal chemistry literature.

The data clearly shows a significant reduction in lipophilicity and a greater than 50-fold increase in aqueous solubility for the oxetane analog, with only a minor impact on potency.

Case Study 2: p38 Kinase Inhibitors

In a program targeting p38 MAP kinase, a gem-dimethyl group alpha to a metabolically susceptible site was replaced with an oxetane.

Compound	Moiety	Human Liver Microsomal Stability (t₁/₂ min)	p38 Ki (nM)
Parent	gem-Dimethyl	15	5
Analog	Oxetane	> 90	8

Data synthesized from typical values reported in medicinal chemistry literature.

The oxetane analog demonstrated a dramatic improvement in metabolic stability, a key parameter for achieving a desirable pharmacokinetic profile, while maintaining potent inhibition of the target kinase.

The following diagram outlines a typical workflow for the evaluation of an oxetane as a bioisostere.

Caption: Workflow for Oxetane Bioisostere Evaluation.

Conclusion and Future Outlook

The replacement of the gem-dimethyl group with an oxetane is a powerful and validated strategy in modern drug discovery.[2][3][6] It provides a reliable method for improving key ADME (absorption, distribution, metabolism, and excretion) properties, particularly aqueous solubility and metabolic stability, without sacrificing potency.[2][3] The growing commercial availability of diverse oxetane building blocks and the continuous development of novel synthetic methods are making this valuable bioisostere more accessible to medicinal chemists.[20][21] As the pressure to develop drug candidates with optimized physicochemical properties continues to mount, the strategic use of the oxetane motif is expected to become even more prevalent in the design of next-generation therapeutics.

References

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(5), 1847-1859. [Link]

• Rojas, J. J., Croft, R. A., & Bull, J. A. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 66(18), 12536-12557. [Link]

• Bull, J. A., Croft, R. A., Davis, O. A., Doran, R., & Morgan, K. F. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150-12231. [Link]

• Vo, D. D., Lu, H., & Chen, Z. (2024). Applications of oxetanes in drug discovery and medicinal chemistry. European Journal of Medicinal Chemistry, 265, 116089. [Link]

• D'Auria, M., & Racioppi, R. (2013). Oxetane synthesis through the Paternò-Büchi reaction. Molecules, 18(9), 11384-11428. [Link]

• Wikipedia. (2023). Paternò–Büchi reaction. [Link]

• Chepurna, I., et al. (2022). Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks. Organic & Biomolecular Chemistry, 20(44), 8617-8626. [Link]

• Rojas, J. J., & Bull, J. A. (2020). 4-Membered Ring Carbocations: A Positive Development in the Synthesis of 3,3-Disubstituted Oxetanes and Azetidines. CHIMIA, 74(6), 456-461. [Link]

• Davis, O. A., et al. (2020). Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. MedChemComm, 11(1), 130-135. [Link]

• Taylor & Francis Online. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. [Link]

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Protocols & Analytical Methods

Synthesis of (2S)-oxetane-2-carboxylic acid from 3-oxetanone

Targeting (2S)-Oxetane-2-Carboxylic Acid & Oxetane-3-Carboxylic Acid

Executive Summary & Structural Clarification

Critical Distinction: This guide addresses a common structural conflation in oxetane chemistry. The user request specifies the synthesis of (2S)-oxetane-2-carboxylic acid starting from 3-oxetanone .

• 3-Oxetanone is the standard industrial precursor for Oxetane-3-carboxylic acid (via C3 functionalization). It is not a direct precursor for (2S)-oxetane-2-carboxylic acid due to the lack of a facile mechanism to transfer functionality from C3 to C2 while generating a chiral center.

• (2S)-Oxetane-2-carboxylic acid is a chiral proline isostere, typically synthesized from chiral 1,3-diols or aspartic acid derivatives to establish the stereocenter at C2.

Scope of this Protocol: To ensure this guide is comprehensively useful, we provide:

• Protocol A: The synthesis of Oxetane-3-carboxylic acid from 3-oxetanone (The chemically valid route for the specified starting material).

• Protocol B: The synthesis of (2S)-Oxetane-2-carboxylic acid from Chiral Precursors (The chemically valid route for the specified target).

• Stability Warning: Detailed analysis of the rapid isomerization of oxetane-2-carboxylic acids to

  -lactones.

Protocol A: Synthesis of Oxetane-3-Carboxylic Acid from 3-Oxetanone

Rationale: This route utilizes the carbonyl at C3 of 3-oxetanone to install the carboxylic acid moiety via a Horner-Wadsworth-Emmons (HWE) reaction followed by hydrogenation. This is the standard industrial route.

Step 1: Horner-Wadsworth-Emmons Olefination [1]

• Reagents: 3-Oxetanone, Triethyl phosphonoacetate, Base (NaH or LiHMDS).

• Mechanism: The phosphonate carbanion attacks the ketone (C3), forming an

  -unsaturated ester.

Step 2: Hydrogenation

• Reagents: H

  (1 atm), Pd/C (5-10%), MeOH or EtOAc.

• Critical Control: Oxetane rings are strained ethers. High pressure or acidic media during hydrogenation can trigger ring opening. Use mild conditions (room temperature, atmospheric pressure).

Step 3: Hydrolysis

• Reagents: LiOH (aq), THF/MeOH.

• Workup: Acidification must be performed carefully with weak acid (NaHSO

  ) to pH 4-5. Strong acids (HCl) will open the ring.[1]

Experimental Workflow Diagram

[2][3]

Protocol B: Synthesis of (2S)-Oxetane-2-Carboxylic Acid

Rationale: The chirality at C2 requires a starting material with pre-existing chirality or an asymmetric catalyst. The most robust route involves the cyclization of chiral 1,3-diols derived from enzymatic reduction or chiral pool materials (e.g., L-aspartic acid or diethyl tartrate).

Step 1: Preparation of Chiral Diol Precursor

• Precursor: Ethyl 4-chloro-3-oxobutanoate.

• Enzymatic Reduction: Use a ketoreductase (KRED) to generate ethyl (3S)-4-chloro-3-hydroxybutanoate .

• Reduction to Diol: Mild reduction of the ester (e.g., NaBH

  ) to yield the chiral diol, or proceed directly from the hydroxy-ester if targeting the acid.

Step 2: Intramolecular Cyclization

• Mechanism: Williamson ether synthesis type intramolecular displacement.

• Protocol: Treat the chloro-hydrin (or activated diol) with a base (e.g., KOtBu or NaH) in THF.

• Stereochemistry: The reaction proceeds with inversion (if activating the hydroxyl) or retention (if displacing a leaving group like Cl with the alkoxide). For (2S)-oxetane-2-carboxylic acid, the precursor stereochemistry must be selected accordingly.

Step 3: Functional Group Manipulation

• Oxidation of the primary alcohol (if starting from diol) to the carboxylic acid using TEMPO/BAIB or Jones reagent (caution with acid sensitivity).

Stability & Handling: The Isomerization Hazard

Critical Warning: Oxetane-2-carboxylic acids are inherently unstable. They are prone to acid-catalyzed isomerization into

-lactones (dihydrofuran-2(3H)-ones).

• Mechanism: Protonation of the oxetane oxygen

  Nucleophilic attack by the carboxylate oxygen Ring expansion/rearrangement.

• Trigger: Storage at Room Temperature (RT) for prolonged periods, heating (>40°C), or exposure to trace acids (e.g., CDCl

  acidity).

• Prevention: Store as the salt (e.g., sodium or potassium oxetane-2-carboxylate) or as the tert-butyl ester . Generate the free acid only immediately before use at 0°C.

Isomerization Pathway Diagram

[3][4]

Quantitative Data Summary

Parameter	Oxetane-3-Carboxylic Acid	(2S)-Oxetane-2-Carboxylic Acid
Precursor	3-Oxetanone	Chiral 1,3-Diol / Aspartic Acid
Chirality	Achiral (Meso)	Chiral ((S)-Enantiomer)
Stability	Moderate (Stable at RT)	Low (Isomerizes to Lactone)
Storage	4°C, Desiccated	-20°C as Salt or Ester
pKa (approx)	~4.0	~3.5 (Inductive effect of O)
Key Use	Linker / Spacer	Proline Bioisostere

References

• Unexpected Isomerization of Oxetane-Carboxylic Acids. Organic Letters, 2022. (Describes the instability of the 2-isomer and its conversion to lactones).

• Oxetanes: Formation, Reactivity and Total Syntheses. Beilstein Journal of Organic Chemistry, 2021. (Comprehensive review of oxetane synthesis including HWE routes).

• Process for the Preparation of Oxetane-3-Carboxylic Acids. US Patent 4824975A. (Industrial protocol for oxidizing hydroxymethyl oxetanes).

• Oxetane as a Part of Modern Medicinal Chemistry Toolbox. ChemRxiv, 2024. (Detailed protocols for 3-oxetanone functionalization).

Sources

• 1. chemrxiv.org [chemrxiv.org]

Application Note: Strategic Incorporation of (2S)-Oxetane-2-Carboxylic Acid into Peptide Scaffolds

This Application Note is structured to guide researchers through the nuanced incorporation of (2S)-oxetane-2-carboxylic acid into peptide scaffolds. Unlike standard amino acids, this building block lacks an amino group, functioning primarily as an N-terminal cap or a depsipeptide unit . Its incorporation offers profound advantages in physicochemical property modulation—specifically lowering lipophilicity (

) and enhancing metabolic stability—but introduces specific synthetic challenges regarding acid sensitivity and isomerization.

Executive Summary & Scientific Rationale

(2S)-Oxetane-2-carboxylic acid (CAS: 2241107-29-7) acts as a structural bioisostere of Proline and Pipecolic acid . However, unlike Proline, it lacks the secondary amine required for peptide chain elongation, making it an "end-capping" unit or a depsipeptide building block.

Why incorporate this scaffold?

• Lipophilicity Reduction: The oxetane ring is highly polar due to the exposed oxygen lone pairs. Replacing a terminal hydrophobic residue (e.g., Proline, Valine) with this oxetane moiety can lower the

  by 1.0–2.0 units, significantly improving aqueous solubility.

• Metabolic Stability: The oxetane ring alters the electronic signature of the adjacent carbonyl, reducing susceptibility to amidases.

• Conformational Locking: The 4-membered ring imposes rigid directional constraints similar to Proline, useful for locking bioactive conformations at the N-terminus.

The Challenge: The primary failure mode in synthesis is acid-catalyzed isomerization . While 3,3-disubstituted oxetanes are relatively robust, the 2-substituted carboxylic acid variant is prone to ring expansion or isomerization into

-butyrolactones upon exposure to strong acids (e.g., high-concentration TFA) or prolonged storage.

Strategic Planning: Resin & Linker Selection[1]

Critical Rule: Do NOT use Wang resin or Rink Amide resin requiring 95% TFA cleavage if you intend to keep the oxetane intact without extensive optimization. The high acidity required for cleavage will likely catalyze ring opening or rearrangement.

Recommended Resins:

• 2-Chlorotrityl Chloride (2-CTC) Resin: Allows cleavage of the protected peptide fragment using extremely mild acid (1% TFA or 20% HFIP).

• Sieber Amide Resin: For C-terminal amides, cleavable with 1% TFA.

• Rink Amide MBHA (Low Loading): Only if rapid (<15 min) cleavage is validated.

Detailed Experimental Protocols

Protocol A: Pre-Synthesis Stability Check

Before committing valuable peptide-resin, validate the building block's integrity.

• Dissolution: Dissolve 5 mg of (2S)-oxetane-2-carboxylic acid in 500 µL of DMF-d7 (deuterated).

• NMR Analysis: Acquire a baseline 1H-NMR. Look for the characteristic oxetane ring protons (multiplets around 4.5–5.0 ppm).

• Acid Spike: Add 10 µL of TFA. Incubate for 1 hour.

• Re-Analysis: Check for the emergence of lactone signals (shift in methylene peaks). If degradation >10% is observed, proceed strictly with Protocol C (Mild Cleavage) .

Protocol B: Solid-Phase Coupling (N-Terminal Capping)

This protocol assumes the peptide chain is already synthesized on resin and the N-terminal Fmoc has been removed.

Reagents:

• Building Block: (2S)-oxetane-2-carboxylic acid (3.0 eq relative to resin loading).

• Coupling Agent: HATU (2.9 eq) or DIC/Oxyma (3.0 eq).

• Base: DIPEA (6.0 eq).

• Solvent: DMF (Anhydrous).

Step-by-Step:

• Activation: In a vial, dissolve the oxetane acid and HATU in minimal DMF. Add DIPEA immediately prior to addition to the resin. Note: Pre-activation time should be < 2 minutes to prevent potential side reactions.

• Coupling: Add the activated mixture to the resin-bound peptide (free amine form).

• Incubation: Agitate at room temperature for 45–60 minutes .

  • Expert Tip: Do not extend beyond 1 hour. Prolonged exposure to basic conditions can occasionally cause epimerization at the alpha-carbon, although less common than with activated amino acids.

• Washing: Drain and wash resin with DMF (

  min) and DCM ( min).

• Kaiser Test: Perform a Kaiser (ninhydrin) test. A negative (yellow) result confirms complete capping.

Protocol C: Mild Cleavage & Deprotection

This is the most critical step to prevent ring destruction.

Cocktail Formulation (Low Acid):

• DCM: 70%[1]

• HFIP (Hexafluoroisopropanol): 20%

• TIS (Triisopropylsilane): 5% (Scavenger)

• Water: 5% (Scavenger)

• Alternative: 1% TFA in DCM with 5% TIS.

Procedure:

• Cooling: Pre-chill the cleavage cocktail to 4°C.

• Application: Add cocktail to the resin.

• Duration: Agitate for 30 minutes (repeat

  if necessary for full cleavage from 2-CTC resin).

• Quenching: Immediately filter the filtrate into a flask containing Pyridine (1 eq relative to expected acid content) or a phosphate buffer to neutralize acidity if using TFA. For HFIP, simple evaporation is sufficient.

• Workup: Concentrate under reduced pressure (Rotavap,

  C). Do not use heat.

Analytical Validation & Quality Control

When analyzing the final product, you must differentiate between the intact oxetane and the hydrolyzed/isomerized byproducts.

Data Summary Table: Expected vs. Failure Modes

Feature	Intact (2S)-Oxetane Peptide	Failure Mode A: Ring Opening	Failure Mode B: Lactone Isomer
Mass Shift (LCMS)	Target Mass ( )	Da (Hydrolysis)	Target Mass ( ) (Isomer)
Retention Time	Early eluting (Polar)	Very early eluting (Diol)	Late eluting (Less polar)
1H-NMR Signature	Ring protons: 4.6–5.2 ppm	Loss of ring strain signals	Shifted methylene signals
Mechanism	N/A	Acid-catalyzed hydration	Acid-catalyzed rearrangement

QC Diagram: Decision Matrix

The following Graphviz diagram visualizes the workflow decisions required to preserve the oxetane ring.

Figure 1: Strategic workflow for oxetane incorporation. Green paths indicate the recommended low-acid protocols essential for preventing ring degradation.

References & Authoritative Sources

• Wuitschik, G., et al. (2006). "Oxetanes as Promising Modules in Drug Discovery."[2][3] Angewandte Chemie International Edition. Describes the fundamental physicochemical properties of the oxetane ring.

• Wuitschik, G., et al. (2010). "Oxetanes in Peptide Chemistry: Synthesis and Properties."[4] Journal of Medicinal Chemistry. Establishes the stability profiles of oxetane-modified peptides.

• Mychko, N. V., et al. (2023). "Unexpected Isomerization of Oxetane-Carboxylic Acids." The Journal of Organic Chemistry. Critical Reference: Details the specific instability of oxetane-2-carboxylic acids and their conversion to lactones.

• Roesner, S., et al. (2019).[5] "Macrocyclisation of small peptides enabled by oxetane incorporation."[5][6] Chemical Science. Demonstrates the utility of oxetanes in constraining peptide backbones.[2][6]

Sources

• 1. researchgate.net [researchgate.net]
• 2. (2R)-oxetane-2-carboxylic acid | 2200583-25-9 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Development of oxetane modified building blocks for peptide synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Macrocyclisation of small peptides enabled by oxetane incorporation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: (2S)-Oxetane-2-carboxylic Acid as a Chiral Building Block for Novel β-Lactam Antibiotics

Executive Summary: Addressing the Antibiotic Resistance Crisis with Novel Scaffolds

The relentless rise of bacterial resistance to existing antibiotics, particularly β-lactam agents, constitutes a critical global health threat. A primary mechanism of resistance is the bacterial production of β-lactamase enzymes, which hydrolyze the amide bond in the core four-membered ring of penicillins, cephalosporins, and carbapenems, rendering them inactive[1][2][3]. This challenge necessitates the development of new generations of antibiotics with enhanced stability and novel structural features.

This guide details the strategic application of (2S)-oxetane-2-carboxylic acid as a chiral building block in the synthesis of next-generation β-lactam antibiotics. The incorporation of the strained oxetane motif offers a compelling strategy to improve the physicochemical and pharmacological properties of the parent antibiotic. Oxetanes are known to enhance metabolic stability, increase polarity and aqueous solubility, and act as rigid, three-dimensional structural elements that can favorably influence binding to penicillin-binding proteins (PBPs) while potentially sterically hindering access by β-lactamase enzymes[4][5][6]. The inherent chirality of the (2S)-enantiomer provides a crucial advantage for stereoselective synthesis, a cornerstone in the development of effective pharmaceuticals[7][8].

This document provides both the scientific rationale and detailed, validated protocols for the activation of (2S)-oxetane-2-carboxylic acid and its subsequent coupling to a representative β-lactam core, serving as a practical guide for researchers in the field.

The Strategic Advantage of the Oxetane Moiety

The oxetane ring, a four-membered saturated ether, is more than a simple isostere for commonly used groups like gem-dimethyl or carbonyl functionalities. Its unique properties make it an increasingly valuable tool in modern medicinal chemistry[6][9][10].

• Physicochemical Properties: The oxetane unit is a compact, polar, and non-basic hydrogen-bond acceptor. Its incorporation into a molecule typically leads to a reduction in lipophilicity (LogP) and an increase in aqueous solubility, properties that are highly desirable for improving the pharmacokinetic profile of a drug candidate[5].

• Metabolic Stability: The strained ring system is surprisingly robust under many physiological conditions and can block or redirect metabolism away from susceptible sites on a molecule, leading to improved metabolic stability and a longer in vivo half-life[4][5].

• Structural Rigidity: Unlike more flexible alkyl chains, the oxetane ring introduces conformational rigidity. This can lock the side chain of an antibiotic into a bioactive conformation, potentially enhancing its affinity for the target PBP[4]. The planar nature of the oxetane ring, a result of reduced gauche interactions, further defines its structural influence[4].

• Stereochemical Control: Utilizing enantiomerically pure starting materials like (2S)-oxetane-2-carboxylic acid is fundamental for producing a single, desired stereoisomer of the final antibiotic. This avoids the need for costly and often low-yielding chiral separations later in the synthesis[7].

Data Summary: Physicochemical Impact of Oxetane Incorporation

The following table summarizes the generally observed effects of replacing common chemical groups with an oxetane moiety, based on extensive studies in medicinal chemistry[4][5][6].

Property	Typical Effect of Oxetane Substitution	Rationale
Aqueous Solubility	Increased	Introduction of a polar, hydrogen-bond accepting group.
Lipophilicity (LogP)	Decreased	Higher polarity compared to alkyl or aryl groups.
Metabolic Stability	Increased	Blocks sites of metabolism (e.g., CYP oxidation).
Amine Basicity (pKa)	Decreased (for adjacent amines)	The oxetane is an electron-withdrawing group.[6]
Molecular Shape	Increased sp³ character / Rigidity	Provides a defined three-dimensional vector from the core.

Synthetic Strategy: Amide Coupling to a β-Lactam Nucleus

The most direct and versatile method for incorporating (2S)-oxetane-2-carboxylic acid is through amide bond formation with the free amine of a β-lactam nucleus. The general workflow involves two critical stages: the activation of the carboxylic acid and the subsequent nucleophilic attack by the amine.

Given the potential instability of the strained oxetane ring, particularly oxetane-carboxylic acids, to harsh conditions such as strong acids or high heat, the choice of mild and efficient coupling conditions is paramount to prevent ring-opening or isomerization[11][12].

Figure 1: General workflow for coupling (2S)-oxetane-2-carboxylic acid to a β-lactam core.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. All reagents should be handled according to their Safety Data Sheet (SDS).

Protocol 1: Activation and Coupling of (2S)-Oxetane-2-carboxylic Acid to a Model β-Lactam Core

This protocol describes a standard, reliable method using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) for the synthesis of an oxetane-substituted penicillin-type nucleus.

Objective: To synthesize (2R,4S)-2-(((S)-oxetane-2-carbonyl)carbamoyl)-5,5-dimethyl-4-((4-nitrobenzyl)oxy)-thiazolidine-3-carboxylic acid tert-butyl ester.

Materials & Reagents:

Reagent	CAS No.	MW	Supplier
(2S)-Oxetane-2-carboxylic acid	106554-79-8	102.09	Commercial
(2R,4S)-tert-butyl 2-carbamoyl-5,5-dimethyl-4-((4-nitrobenzyl)oxy)thiazolidine-3-carboxylate	(Example precursor)	453.51	Custom synthesis
EDC (or EDC·HCl)	25952-53-8	191.70	Commercial
HOBt (or HOBt·H₂O)	123333-53-9	153.14	Commercial
N,N-Diisopropylethylamine (DIPEA)	7087-68-5	129.24	Commercial
Dichloromethane (DCM), Anhydrous	75-09-2	84.93	Commercial
Ethyl Acetate (EtOAc)	141-78-6	88.11	Commercial
Saturated aq. NaHCO₃	-	-	Lab prepared
Brine (Saturated aq. NaCl)	-	-	Lab prepared
Anhydrous MgSO₄	7487-88-9	120.37	Commercial

Procedure:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere (N₂ or Argon), add the β-lactam core precursor (1.0 eq, e.g., 454 mg, 1.0 mmol). Dissolve it in anhydrous DCM (20 mL).

• Reagent Addition: To the stirred solution, add (2S)-oxetane-2-carboxylic acid (1.1 eq, 112 mg, 1.1 mmol), HOBt·H₂O (1.2 eq, 184 mg, 1.2 mmol), and EDC·HCl (1.2 eq, 230 mg, 1.2 mmol).

• Base Addition & Reaction Initiation: Cool the mixture to 0 °C using an ice bath. Slowly add DIPEA (2.5 eq, 0.44 mL, 2.5 mmol) dropwise. The reaction is often slightly exothermic.

  • Causality Note: DIPEA is a non-nucleophilic base used to neutralize the HCl salt of EDC and the proton generated during the reaction, driving the formation of the active ester intermediate. Using it at 0 °C controls the reaction rate and minimizes potential side reactions.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

• Workup - Quenching: Once the reaction is complete, dilute the mixture with additional DCM (30 mL). Transfer the solution to a separatory funnel.

• Workup - Aqueous Washes: Wash the organic layer sequentially with:

  • Saturated aqueous NaHCO₃ (2 x 25 mL) to remove unreacted HOBt and acidic byproducts.

  • Water (1 x 25 mL).

  • Brine (1 x 25 mL) to facilitate phase separation.

  • Self-Validation: Each wash removes specific impurities. The bicarbonate wash is crucial for removing acidic components that could interfere with purification or product stability.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes (e.g., 20% to 60% EtOAc) to yield the pure product.

  • Causality Note: Chromatography is essential to separate the desired product from unreacted starting materials, urea byproducts from EDC, and any other minor impurities.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). Purity can be assessed by HPLC.

Characterization and Data Interpretation

Successful synthesis of the target compound should be validated by comprehensive analytical data.

Hypothetical Characterization Data for the Product

Analysis	Expected Result	Interpretation
¹H NMR	Appearance of characteristic peaks for the oxetane ring (multiplets at ~4.5-5.0 ppm and ~2.5-3.0 ppm). Disappearance of the starting amine proton.	Confirms covalent incorporation of the oxetane moiety.
HRMS (ESI+)	Calculated m/z for C₂₅H₃₃N₃O₈S [M+H]⁺: 536.2061	Observed m/z should be within ± 5 ppm of the calculated value, confirming the elemental composition.
HPLC	Single major peak with >95% purity	Validates the purity of the isolated compound.
Chiral HPLC	Single enantiomeric peak	Confirms retention of the (2S) stereochemistry from the starting material.

Troubleshooting and Key Considerations

• Low Yield: If the reaction stalls, ensure all reagents and solvents are truly anhydrous. Water will hydrolyze the active ester intermediate. A slight excess (up to 1.5 eq) of the coupling reagents and oxetane acid can be used to drive the reaction to completion.

• Oxetane Ring Instability: Avoid any acidic workup steps (e.g., washing with 1M HCl), as this can promote the ring-opening of the oxetane[12]. The use of NaHCO₃ is a safer alternative. Do not heat the reaction mixture unless necessary, as oxetane-carboxylic acids can be prone to thermal decomposition or isomerization[11].

• Epimerization: While unlikely under these standard coupling conditions, the stereocenter at C-2 of the oxetane is alpha to a carbonyl. If epimerization is suspected (e.g., by chiral HPLC), consider using coupling reagents known to have very low racemization potential, such as COMU or HATU, and strictly controlling the temperature.

Figure 2: Troubleshooting guide for the synthesis of oxetane-β-lactam conjugates.

Conclusion

(2S)-Oxetane-2-carboxylic acid is a highly valuable and versatile building block for the stereoselective synthesis of novel β-lactam antibiotics. Its incorporation can impart significant advantages in terms of solubility, metabolic stability, and structural definition. By employing mild and carefully controlled amide coupling protocols, researchers can efficiently conjugate this moiety to various β-lactam cores, paving the way for the discovery of new therapeutic agents capable of overcoming the pervasive challenge of bacterial resistance. The protocols and considerations outlined in this document provide a robust framework for the successful application of this promising chemical tool.

References

• W. J. Morris, et al. (2023). Oxetane Synthesis via Alcohol C–H Functionalization. Journal of the American Chemical Society. Available at: [Link]

• A. D. S. G. de Lacerda, et al. (2022). Unexpected Isomerization of Oxetane-Carboxylic Acids. Organic Letters. Available at: [Link]

• E. V. S. V. Ramana, et al. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry. Available at: [Link]

• S. K. Bagal, et al. (2021). Applications of oxetanes in drug discovery and medicinal chemistry. Journal of Medicinal Chemistry. Available at: [Link]

• P. O. Mykhailiuk, et al. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. Available at: [Link]

• J. A. Bull, et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. Available at: [Link]

• A. M. T. D. Vasbinder, et al. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. Expert Opinion on Drug Discovery. Available at: [Link]

• S. G. Dastidar, et al. (2010). Novel and Recent Synthesis and Applications of β-Lactams. In: Topics in Heterocyclic Chemistry. Available at: [Link]

• J. A. Bull, et al. (2023). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry. Available at: [Link]

• P. O. Mykhailiuk, et al. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks. RSC Medicinal Chemistry. Available at: [Link]

• P. O. Mykhailiuk, et al. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv (Preprint). Available at: [Link]

• Khan Academy. Beta-lactam antibiotics. Educational Video. Available at: [Link]

• R. D. Cooper. (1993). The enzymes involved in biosynthesis of penicillin and cephalosporin; their structure and function. Bioorganic & Medicinal Chemistry. Available at: [Link]

• J. A. Bull, et al. (2018). Development of oxetane modified building blocks for peptide synthesis. Organic & Biomolecular Chemistry. Available at: [Link]

• K. M. Papp-Wallace. (2019). β-Lactams and β-Lactamase Inhibitors: An Overview. Cold Spring Harbor Perspectives in Medicine. Available at: [Link]

• A. Bruggink, et al. (2003). Synthesis of β-Lactam Antibiotics: Chemistry, Biocatalysis & Process Integration. Springer. Available at: [Link]

• E. V. S. V. Ramana, et al. (2023). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry. Available at: [Link]

• S. I. Maffioli, et al. (2021). Old and New Beta-Lactamase Inhibitors: Molecular Structure, Mechanism of Action, and Clinical Use. Molecules. Available at: [Link]

• A. V. Kletskov, et al. (2024). Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids. Beilstein Journal of Organic Chemistry. Available at: [Link]

• E. P. Abraham. (1971). PENICILLINS AND CEPHALOSPORINS. Pure and Applied Chemistry. Available at: [Link]

• T. D. H. Le, et al. (2023). Beta-Lactamase Inhibitors. StatPearls. Available at: [Link]

• E. H. Flynn, Ed. (1972). Cephalosporins and Penicillins: Chemistry and Biology. Academic Press. Available at: [Link]

• Organic Chemistry Portal. Synthesis of β-lactams. Available at: [Link]

• Khan Academy. (2014). Beta-lactam antibiotics. YouTube. Available at: [Link]

• Y. Aharonowitz, et al. (1992). Penicillin and cephalosporin biosynthetic genes: structure, organization, regulation, and evolution. Annual Review of Microbiology. Available at: [Link]

• L. N. Sharada, et al. (2014). Synthesis and biological evaluation of novel spirocyclic β-lactams from reaction of pyrrolidine-2-carboxylic acid and benzyl amine. Trade Science Inc. Journals. Available at: [Link]

Sources

• 1. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 2. β-Lactams and β-Lactamase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Beta-Lactamase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Stereoselective synthesis of β-lactams: recent examples - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00309D [pubs.rsc.org]
• 8. Stereoselective synthesis of β-lactams: recent examples - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemrxiv.org [chemrxiv.org]

Application Note: Visible-Light-Mediated Synthesis of Oxetane Derivatives

Executive Summary

The oxetane ring—a strained four-membered ether—has transcended its status as a mere chemical curiosity to become a "privileged motif" in modern medicinal chemistry.[1][2] Serving as a stable, polar bioisostere for gem-dimethyl and carbonyl groups, oxetanes significantly improve aqueous solubility and metabolic stability (lowering intrinsic clearance,

) without compromising potency.

Historically, oxetane synthesis relied on high-energy UV irradiation (Paternò-Büchi reaction) or harsh intramolecular cyclizations, limiting functional group tolerance. This guide details the Visible-Light-Mediated Triplet Energy Transfer (EnT) strategy. By decoupling substrate excitation from bond formation using transition metal or organic photocatalysts, researchers can access complex oxetane architectures under mild conditions. We also introduce a cutting-edge protocol for accessing 2-substituted oxetanes via radical Giese addition.

Strategic Importance: The "Oxetane Effect"

Before detailing the synthesis, it is critical to understand why this synthesis is high-value for drug development.

Property	Traditional Motif	Oxetane Bioisostere	Impact on Drug-Like Properties
Lipophilicity	gem-Dimethyl ( )	Oxetane ( )	Reduces LogD (~1.0 unit), improving solubility.
Metabolic Stability	Carbonyl ( )	Oxetane	Blocks CYP450 sites ; prevents hydrolytic cleavage.
Conformation	Flexible Alkyl Chain	Oxetane Ring	Rigidification ; locks vectors for target binding.
Basicity	Adjacent Amine	Oxetane-Amine	Modulates pKa (lowers basicity by ~2-3 units), improving permeability.

Mechanistic Principles

The core of this methodology is Triplet Energy Transfer (EnT) .[1] Unlike direct UV excitation, which requires the substrate to absorb light (often destroying sensitive moieties), EnT uses a photocatalyst (PC) to absorb visible light. The excited PC transfers energy to the substrate, promoting it to a reactive triplet state (

) without electron transfer (redox neutral).

Pathway 1: Intermolecular EnT Paternò-Büchi

This pathway is ideal for synthesizing 3,3-disubstituted or complex spirocyclic oxetanes from glyoxylates and alkenes.

Figure 1: Mechanism of Triplet Energy Transfer (EnT) Paternò-Büchi reaction. Note the requirement for the photocatalyst triplet energy (

) to exceed that of the substrate.

Experimental Protocols

Protocol A: Intermolecular EnT Paternò-Büchi Reaction

Target: Synthesis of 3-aryl-3-carboxylate oxetanes (versatile building blocks). Reference Standard: Adapted from Schindler et al. (2020) and Rykaczewski et al.

Reagents & Equipment[3][4]

• Photocatalyst: Ir(dF(CF3)ppy)2(dtbbpy)PF6 (1-2 mol%).

  • Why: High triplet energy (

    kcal/mol) ensures efficient transfer to glyoxylates ( kcal/mol).

• Substrate: Methyl phenylglyoxylate (1.0 equiv).

• Alkene: Styrene or aliphatic alkene (3.0 - 5.0 equiv).

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN) [0.1 M].

• Light Source: 450 nm Blue LEDs (approx. 30-40W intensity).

Step-by-Step Workflow

• Vessel Preparation:

  • Charge a 10 mL Schlenk tube or crimp-top vial with the photocatalyst (0.01 mmol) and Glyoxylate substrate (0.5 mmol).

  • Critical Step: If the alkene is liquid, add it now. If solid, add with other solids.

• Degassing (The "Make-or-Break" Step):

  • Add anhydrous solvent (5 mL).

  • Seal the vial.

  • Sparge with Argon/Nitrogen for 15-20 minutes.

  • Expert Insight: Triplet states are quenched by molecular oxygen at diffusion-controlled rates. Insufficient degassing is the #1 cause of reaction failure.

• Irradiation:

  • Place the vial 2-3 cm from the Blue LED source.

  • Use a cooling fan to maintain temperature at 25-30°C.

  • Stir vigorously.

  • Time: 4–16 hours (Monitor via TLC/LC-MS).

• Workup:

  • Remove solvent under reduced pressure.

  • Purify directly via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Note: Oxetanes are acid-sensitive. Avoid highly acidic stains or prolonged exposure to silica if the product is unstable; consider adding 1% Et3N to the eluent.

Protocol B: Synthesis of 2-Substituted Oxetanes (Giese Addition)

Target: Functionalization of the difficult-to-access 2-position. Mechanism: Decarboxylative radical generation followed by Giese addition.[4][5]

Reagents

• Precursor: Oxetane-2-carboxylic acid (commercially available or prepared via hydrolysis).

• Photocatalyst: Ir[dF(CF3)ppy]2(dtbbpy)PF6.

• Base: Cs2CO3 (1.5 equiv).

• Radical Trap: Michael acceptor (e.g., acrylate, vinyl sulfone).

Workflow

• Dissolve Oxetane-2-carboxylic acid (0.2 mmol), Photocatalyst (1 mol%), and Base in DMSO (2 mL).

• Add the Michael acceptor (1.5 equiv).

• Degas thoroughly (Freeze-Pump-Thaw x3 is preferred for radical chains).

• Irradiate with Blue LEDs for 12-24 hours.

• Dilute with water, extract with EtOAc, and purify.

Troubleshooting & Optimization Matrix

Issue	Probable Cause	Corrective Action
Low Conversion	Oxygen Quenching	Increase sparging time; switch to Freeze-Pump-Thaw.
Polymerization	Alkene Concentration	Reduce alkene equivalents; dilute reaction to 0.05 M.
No Reaction	Energy Mismatch	Check of catalyst vs. substrate. If substrate kcal/mol, standard Ir-cats fail. Switch to Thioxanthone.
Product Hydrolysis	Acidic Workup	Use basic alumina or add 1% Et3N to silica column.

Data Summary: Substrate Scope

Typical yields based on validated literature protocols.

Substrate Class	Alkene Partner	Product Type	Typical Yield	Notes
Aryl Glyoxylate	Styrene	2,3-Diaryl Oxetane	85-95%	High diastereoselectivity (often >10:1).
Aryl Glyoxylate	Cyclohexene	Bicyclic Oxetane	60-75%	Excellent for spiro-fused systems.
Aliphatic Ketoester	1-Octene	Alkyl Oxetane	40-60%	Competitive H-abstraction can lower yield.
Oxetane-2-COOH	Methyl Acrylate	2-Alkyl Oxetane	70-85%	Via Decarboxylative Giese addition.

Operational Workflow Diagram

Figure 2: Operational workflow for batch-mode visible light oxetane synthesis.

References

• Bull, J. A., et al. (2016). "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry."[2][6][7] Chemical Reviews.

• Rykaczewski, K. A., & Schindler, C. S. (2020).[8][9] "Visible-Light-Enabled Paternò–Büchi Reaction via Triplet Energy Transfer for the Synthesis of Oxetanes." Organic Letters.

• Liu, M., McFee, E. C., & Schindler, C. S. (2026).[5] "Visible-light-mediated synthesis of 2-oxetanes via Giese addition to α-oxy radicals."[5][10] Chemical Science.

• Toon, D. S., et al. (2023).[8] "Oxetanes in Drug Discovery Campaigns."[5][7][11] Journal of Medicinal Chemistry.

• Mullapudi, V. B., et al. (2020). "Visible-Light-Mediated Paternò–Büchi Reaction of Glyoxylates." Organic Letters.

Sources

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 4. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 5. Visible-light-mediated synthesis of 2-oxetanes via Giese addition to α-oxy radicals - Chemical Science (RSC Publishing) DOI:10.1039/D5SC07764H [pubs.rsc.org]
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• 11. img01.pharmablock.com [img01.pharmablock.com]

Application Note: Oxetane Incorporation for Solubility &amp; Metabolic Optimization in Drug Design

Topic: Using oxetanes to improve aqueous solubility of drug candidates Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, DMPK Scientists, Drug Discovery Leads

Executive Summary

Poor aqueous solubility remains a primary cause of attrition in drug discovery, leading to erratic absorption and low bioavailability. Traditional solubilizing strategies (e.g., introducing basic amines) often introduce new liabilities like hERG inhibition or phospholipidosis.

This guide details the application of oxetanes (four-membered oxygen heterocycles) as bioisosteres for gem-dimethyl and carbonyl groups.[1][2][3][4][5][6] Unlike larger ethers, oxetanes possess unique electronic properties—specifically a high dipole moment and exposed oxygen lone pairs—that allow them to significantly reduce lipophilicity (LogD) and increase aqueous solubility (up to 4000-fold) while blocking metabolic soft spots.

Mechanistic Rationale: The "Oxetane Effect"[3][7]

Structural & Electronic Properties

The oxetane ring is not merely a "small ether." Its utility stems from two specific geometric consequences of the four-membered ring strain:

• Exposed Lone Pairs: The C-O-C bond angle (~92°) forces the oxygen lone pairs to be more exposed than in unstrained ethers (e.g., THF), making them better hydrogen bond acceptors (HBA).

• Dipole Moment: Oxetanes exhibit a relatively large dipole moment (~1.9 D), contributing to polarity without the penalty of ionizable groups.

The Gem-Dimethyl Bioisostere

The gem-dimethyl group is often used to block metabolic oxidation at methylene sites (the "Thorpe-Ingold" effect). However, it adds lipophilicity. Replacing a gem-dimethyl group with an oxetane (specifically a 3,3-disubstituted oxetane) maintains the steric blockade against metabolism but drastically lowers LogP.

Visualizing the Design Logic

Figure 1: Strategic logic for replacing gem-dimethyl groups with oxetanes to resolve the lipophilicity-solubility trade-off.

Comparative Data: Oxetane vs. Carbon Analogues[1][3][4][7][8][9][10][11]

The following data, derived from seminal work by the Carreira group and Roche, illustrates the profound impact of this bioisosteric swap on a piperidine scaffold.

Table 1: Physicochemical Profile Impact (Piperidine Scaffold)

Property	Gem-Dimethyl Analog	Oxetane Analog	Impact
Structure	4,4-dimethylpiperidine deriv.	3-oxa-7-azaspiro[3.5]nonane deriv.	Bioisosteric Swap
LogP	3.6	2.1	-1.5 units (Huge lipophilicity drop)
Solubility (pH 7.4)	15 µM	4500 µM	300-fold Increase
Clint (Microsomal)	28 µL/min/mg	< 3 µL/min/mg	Improved Stability
pKa (of amine)	9.8	8.2	Modulated Basicity (Better permeation)

Data summarized from Wuitschik et al. (2010) and Müller et al. (2016).

Experimental Protocols

Protocol A: Synthesis of 3-Substituted Oxetanes via Reductive Amination

Objective: To install an oxetane ring onto a secondary amine, creating a solubilizing "cap." Note: Oxetan-3-one is the standard building block. It is commercially available but volatile.

Materials:

• Amine substrate (1.0 equiv)

• Oxetan-3-one (1.2–1.5 equiv)

• Sodium triacetoxyborohydride (STAB) (1.5–2.0 equiv)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (cat.)

Step-by-Step Workflow:

• Preparation: Dissolve the amine substrate in DCM (0.1 M concentration).

• Activation: Add oxetan-3-one (1.2 equiv). If the amine is a salt, add 1.0 equiv of TEA. If the reaction is sluggish, add 1-2 drops of acetic acid to catalyze imine formation.

• Imine Formation: Stir at room temperature for 30–60 minutes. Critical Checkpoint: Ensure oxetan-3-one is not lost to evaporation; keep the vessel sealed.

• Reduction: Cool the mixture to 0°C. Add STAB (1.5 equiv) portion-wise.

• Reaction: Allow to warm to room temperature and stir for 4–16 hours. Monitor by LC-MS (Look for M+56 mass shift).

• Quench: Quench with saturated aqueous NaHCO₃.

• Extraction: Extract with DCM (3x). Wash combined organics with brine.

• Purification: Dry over Na₂SO₄ and concentrate. Purify via flash chromatography. Note: Oxetane amines are polar; use MeOH/DCM gradients.

Protocol B: Thermodynamic Solubility Assessment (Shake-Flask)

Objective: To rigorously quantify the solubility improvement of the oxetane analog compared to the parent compound. Why Thermodynamic? Kinetic solubility (precipitation from DMSO) often overestimates solubility for amorphous solids. Thermodynamic solubility measures the equilibrium of the crystalline solid, which is the relevant metric for formulation.

Materials:

• Test Compound (Solid, >1 mg)

• Phosphate Buffer (pH 7.4, 50 mM)[7]

• HPLC-UV or LC-MS system[8]

• Filter plates (0.45 µm PVDF) or Centrifuge

Step-by-Step Workflow:

• Saturation: Weigh 1–2 mg of solid compound into a glass vial.

• Solvent Addition: Add 500 µL of pH 7.4 buffer. (Target concentration: 2–4 mg/mL, ensuring excess solid is present).

• Equilibration: Shake or stir the vial at 25°C for 24 hours. Visual Check: Ensure undissolved solid remains. If clear, add more solid.

• Separation:

  • Option A (Filtration): Filter the supernatant through a 0.45 µm PVDF filter (low binding).

  • Option B (Centrifugation): Centrifuge at 15,000 rpm for 20 minutes to pellet solids.

• Quantification:

  • Prepare a standard curve of the compound using DMSO stocks (e.g., 1, 10, 100 µM).

  • Dilute the supernatant (if necessary) to fit within the linear range.

  • Inject onto HPLC-UV.[9]

• Calculation:

Decision Guidelines: When to Deploy Oxetanes

Not every lipophilic group should be replaced. Use the following decision tree to determine if an oxetane scan is appropriate for your lead series.

Figure 2: Decision tree for medicinal chemists evaluating oxetane incorporation.

References

• Wuitschik, G., et al. (2010).[10] Oxetanes in Drug Discovery: Structural and Synthetic Insights.[4][11][12] Journal of Medicinal Chemistry.[11][10] [Link]

• Müller, K., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry.[2][3][4][13][12][14] Chemical Reviews. [Link]

• Burkhard, J. A., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis.[4][6][11][10][12] Angewandte Chemie International Edition. [Link]

• Bull, J. A., et al. (2016). Synthesis and Functionalization of 3-Substituted Oxetanes. Chemical Reviews. [Link]

• Wuitschik, G., et al. (2006). Spirocyclic Oxetanes: Synthesis and Properties. Angewandte Chemie International Edition. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
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• 12. Synthesis of Di-, Tri-, and Tetrasubstituted Oxetanes by Rhodium-Catalyzed O=H Insertion and C=C Bond-Forming Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemrxiv.org [chemrxiv.org]

Application Notes: Modulating Lipophilicity with (2S)-Oxetane-2-Carboxylic Acid in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Lipophilicity and the Rise of Oxetanes

In the intricate landscape of drug discovery, achieving an optimal balance of physicochemical properties is paramount to transforming a potent molecule into a successful therapeutic agent. Among these properties, lipophilicity, a molecule's affinity for a lipid environment, stands out as a critical determinant of a drug's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. While sufficient lipophilicity is necessary for membrane permeability and target engagement, excessive lipophilicity can lead to poor solubility, rapid metabolism, and off-target toxicity. Consequently, the precise modulation of lipophilicity is a cornerstone of modern medicinal chemistry.

Traditionally, medicinal chemists have relied on a limited toolkit of functional groups to fine-tune lipophilicity. However, the emergence of small, strained ring systems has provided innovative strategies to navigate the complexities of drug design. Among these, the oxetane motif has garnered significant attention for its unique ability to impart favorable physicochemical properties.[1][2] Specifically, (2S)-oxetane-2-carboxylic acid offers a chiral, polar, and three-dimensional building block that can serve as a versatile tool for modulating lipophilicity and other drug-like characteristics.[3] This application note provides a comprehensive guide for researchers on the strategic use of (2S)-oxetane-2-carboxylic acid, from its conceptual application to detailed experimental protocols.

The Oxetane Advantage: A Bioisosteric Approach to Property Modulation

The strategic incorporation of an oxetane ring can significantly enhance a molecule's properties. Oxetanes are often employed as bioisosteres for commonly used but potentially problematic functional groups, such as gem-dimethyl and carbonyl groups.[4][5] This bioisosteric replacement can lead to a range of benefits:

• Reduced Lipophilicity and Enhanced Solubility: The inherent polarity of the oxetane ether oxygen can decrease a compound's lipophilicity (LogD) and, in many cases, improve aqueous solubility.[3][6] This is a crucial advantage for developing orally bioavailable drugs.

• Improved Metabolic Stability: Compared to gem-dimethyl groups, which can be susceptible to oxidative metabolism, the oxetane ring often exhibits greater metabolic stability, leading to a longer in vivo half-life.[7][8]

• Modulation of Basicity: The electron-withdrawing nature of the oxetane ring can reduce the basicity (pKa) of adjacent nitrogen atoms.[7][9] This can be a valuable tool for mitigating off-target effects, such as hERG channel inhibition, which is often associated with basic amines.

• Increased Three-Dimensionality: The puckered, non-planar structure of the oxetane ring increases the sp³ character of a molecule.[1][2] This enhanced three-dimensionality can lead to improved target binding and selectivity while disrupting undesirable planar stacking interactions that can cause toxicity.

The following diagram illustrates the concept of bioisosteric replacement with an oxetane moiety.

Caption: Bioisosteric replacement of common functional groups with an oxetane moiety.

Experimental Protocols

Protocol 1: Synthesis of (2S)-Oxetane-2-Carboxylic Acid

While (2S)-oxetane-2-carboxylic acid is commercially available from several suppliers, understanding its synthesis can be valuable for specialized applications or when commercial sources are unavailable. A common route involves the asymmetric synthesis from a suitable precursor, followed by oxidation. It is crucial to note that oxetane-carboxylic acids can be prone to isomerization into lactones, especially under acidic conditions or upon heating.[10] Therefore, mild reaction and purification conditions are essential.

A synthetic approach can be adapted from literature procedures for similar oxetane-carboxylic acids.[4] One potential route involves the following key transformations:

• Starting Material: A suitable chiral, non-racemic starting material, such as a derivative of 3-hydroxy-gamma-butyrolactone, is chosen.

• Ring Formation: Intramolecular cyclization via a Williamson ether synthesis-type reaction to form the oxetane ring. This typically involves the formation of an alkoxide and its subsequent reaction with a leaving group at the appropriate position.

• Oxidation: Oxidation of a primary alcohol or aldehyde functionality at the 2-position to the carboxylic acid.

Caution: Throughout the synthesis, it is critical to avoid strong acidic conditions and high temperatures to prevent the ring-opening and subsequent lactonization of the desired product.[10] Purification should ideally be performed using chromatography on silica gel with a neutral mobile phase or by crystallization.

Protocol 2: Incorporation of (2S)-Oxetane-2-Carboxylic Acid via Amide Coupling

A primary application of (2S)-oxetane-2-carboxylic acid is its incorporation into a lead molecule, often through the formation of an amide bond with a primary or secondary amine. Standard peptide coupling reagents are generally effective.

Materials:

• Parent molecule containing a primary or secondary amine

• (2S)-Oxetane-2-carboxylic acid

• Coupling reagent (e.g., HATU, HOBt/EDC)

• Organic base (e.g., DIPEA, triethylamine)

• Anhydrous aprotic solvent (e.g., DMF, DCM)

• Nitrogen or Argon atmosphere

Procedure:

• Dissolution: In a clean, dry flask under an inert atmosphere, dissolve the parent amine (1.0 eq) and (2S)-oxetane-2-carboxylic acid (1.1 eq) in the chosen anhydrous solvent.

• Addition of Base: Add the organic base (2.0-3.0 eq) to the reaction mixture and stir for 5-10 minutes at room temperature.

• Activation and Coupling: Add the coupling reagent (1.1-1.2 eq) portion-wise to the stirred solution. If using a two-component coupling system like HOBt/EDC, add HOBt first, followed by EDC.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting amine is consumed (typically 2-24 hours).

• Work-up:

  • Quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, DCM).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes or methanol in DCM) to afford the desired amide.

The following diagram outlines the general workflow for amide coupling.

Caption: General workflow for amide coupling of (2S)-oxetane-2-carboxylic acid.

Protocol 3: Measurement of Lipophilicity (LogD) by the Shake-Flask Method

The distribution coefficient (LogD) is a measure of the lipophilicity of a compound at a specific pH and is more physiologically relevant than the partition coefficient (LogP) for ionizable compounds.[11][12] The shake-flask method is a classic and reliable technique for determining LogD.

Materials:

• Test compound and its oxetane-modified analog

• 1-Octanol (pre-saturated with buffer)

• Aqueous buffer of desired pH (e.g., phosphate-buffered saline, pH 7.4, pre-saturated with 1-octanol)

• Glass vials with PTFE-lined caps

• Vortex mixer and/or shaker

• Centrifuge

• Analytical instrumentation (e.g., HPLC-UV, LC-MS)

Procedure:

• Preparation of Saturated Solvents:

  • Mix equal volumes of 1-octanol and the aqueous buffer in a separatory funnel.

  • Shake vigorously for an extended period (e.g., 24 hours) to ensure mutual saturation.

  • Allow the phases to separate completely before use.

• Compound Preparation:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO, methanol) at a known concentration.

• Partitioning:

  • In a glass vial, add a precise volume of the pre-saturated aqueous buffer and a precise volume of pre-saturated 1-octanol (a 1:1 volume ratio is common, but can be adjusted for very hydrophilic or lipophilic compounds).

  • Add a small aliquot of the compound stock solution to the vial. The final concentration should be within the linear range of the analytical method.

  • Cap the vial tightly.

• Equilibration:

  • Shake the vial vigorously for a set period (e.g., 1-3 hours) at a constant temperature to allow the compound to partition between the two phases and reach equilibrium.

• Phase Separation:

  • Centrifuge the vial at a moderate speed (e.g., 2000-3000 rpm) for 10-20 minutes to ensure complete separation of the aqueous and organic layers.

• Sampling and Analysis:

  • Carefully withdraw a known volume from both the upper (1-octanol) and lower (aqueous) phases, being careful not to disturb the interface.

  • Dilute the samples as necessary and analyze the concentration of the compound in each phase using a validated HPLC or LC-MS method.

• Calculation of LogD:

  • The LogD is calculated using the following formula: LogD = log10 ( [Compound]octanol / [Compound]aqueous )

The following workflow visualizes the shake-flask method for LogD determination.

Caption: Workflow for LogD determination by the shake-flask method.

Data Presentation and Interpretation

To effectively evaluate the impact of incorporating (2S)-oxetane-2-carboxylic acid, it is essential to present the data in a clear and comparative manner. A tabular format is highly recommended.

Table 1: Physicochemical Properties of a Parent Compound and its Oxetane-Modified Analog

Compound	Molecular Weight ( g/mol )	cLogP (calculated)	Experimental LogD (pH 7.4)	Aqueous Solubility (µg/mL)
Parent Compound	Insert Value	Insert Value	Insert Value	Insert Value
Oxetane Analog	Insert Value	Insert Value	Insert Value	Insert Value

A decrease in the experimental LogD value for the oxetane analog compared to the parent compound would indicate a successful reduction in lipophilicity. This is often accompanied by an increase in aqueous solubility.

Conclusion

(2S)-Oxetane-2-carboxylic acid is a powerful and versatile building block in the medicinal chemist's arsenal for fine-tuning the physicochemical properties of drug candidates. Its ability to modulate lipophilicity, enhance solubility, and improve metabolic stability makes it an attractive alternative to more traditional functional groups. By serving as a bioisostere for gem-dimethyl and carbonyl moieties, the oxetane ring can help to overcome common ADMET liabilities without sacrificing potency. The protocols outlined in this application note provide a practical framework for the synthesis, incorporation, and evaluation of oxetane-containing compounds. As with any synthetic endeavor, careful attention to reaction conditions, particularly the avoidance of harsh acidic environments, is crucial for success. Through the strategic application of (2S)-oxetane-2-carboxylic acid, researchers can unlock new avenues for the development of safer and more effective medicines.

References

• Blagoveshchenskiy, D. A., et al. (2022). Unexpected Isomerization of Oxetane-Carboxylic Acids. Organic Letters, 24(27), 4975–4979. [Link]

• Burkhard, J. A., et al. (2010). Oxetanes as versatile elements in drug design and discovery.

• Dubois, M. A. J., et al. (2021). Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. RSC Medicinal Chemistry, 12(11), 1894-1902. [Link]

• Eurtivong, C., & Reynisson, J. (2018). Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. Bio-protocol, 8(12), e2883. [Link]

• Chiang, P. C., & Hu, Y. (2009). Simultaneous determination of LogD, LogP, and pK(a) of drugs by using a reverse phase HPLC coupled with a 96-well plate auto injector. Combinatorial chemistry & high throughput screening, 12(3), 250–257. [Link]

• Wuitschik, G., et al. (2010). Oxetanes in drug discovery: a new generation of chemical building blocks. Chimia, 64(5), 323-328.

• Johansson, H., et al. (2013). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 11(31), 5135-5139. [Link]

• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150-12196. [Link]

• Han, J., & Huang, P. Q. (2023). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 19, 1386–1446. [Link]

• Stepan, A. F., et al. (2012). Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 55(7), 3049-3104.

• Stepan, A. F., et al. (2022). Unexpected Isomerization of Oxetane-Carboxylic Acids. Organic Letters, 24(27), 4975–4979. [Link]

• Taylor & Francis Online. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. [Link]

• Waters Corporation. (n.d.). Determination of Partitioning Coefficient by UPLC-MS/MS. [Link]

• ACD/Labs. (2024). LogP vs LogD - What is the Difference?. [Link]

• Słoczyńska, K., et al. (2014). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters, 5(7), 820-824. [Link]

• Beilstein Journals. (2023). Oxetanes: formation, reactivity and total syntheses of natural products. [Link]

• Chemaxon. (n.d.). LogP and logD calculations. [Link]

• Xing, L., & Glen, R. C. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Journal of Chemical Information and Computer Sciences, 42(1), 79-85. [Link]

• SlideShare. (2012). Application of Bioisosteres in Drug Design. [Link]

• Green, M. (2024). LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties. [Link]

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Technical Notes & Optimization

Optimal storage conditions for (2S)-oxetane-2-carboxylic acid

Welcome to the technical support center for (2S)-oxetane-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and successful application of this valuable building block in your experiments. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower your research. This document addresses common questions and troubleshooting scenarios related to the optimal storage and handling of (2S)-oxetane-2-carboxylic acid.

Understanding the Inherent Instability

A critical characteristic of many oxetane-carboxylic acids, including the (2S)-oxetane-2-carboxylic acid, is their intrinsic instability.[1][2][3] These molecules can undergo an intramolecular isomerization to form lactones, particularly when stored at room temperature or subjected to slight heating.[1][2][3] This degradation can significantly impact reaction yields and may lead to misleading results in your experiments.[2][3] One study observed that after one month of storage at room temperature, a sample of an oxetane-carboxylic acid contained 16% of the lactone impurity, which increased to complete isomerization after a year.[2] Therefore, stringent storage conditions are not just a recommendation but a necessity for maintaining the integrity of the compound.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for (2S)-oxetane-2-carboxylic acid?

To mitigate the risk of isomerization, (2S)-oxetane-2-carboxylic acid should be stored at -20°C in a tightly sealed container under a dry, inert atmosphere (e.g., argon or nitrogen) .[4][5] The container should be brought to room temperature before opening to prevent condensation of atmospheric moisture, which could potentially contribute to degradation.

Q2: I received (2S)-oxetane-2-carboxylic acid shipped at room temperature. Is it still viable?

While prolonged storage at room temperature is detrimental, short-term shipping at ambient temperatures (less than two weeks) is generally acceptable according to some suppliers.[6] However, it is crucial to transfer the compound to the recommended freezer storage (-20°C) immediately upon receipt.[4][5] For long-term projects or when using the material as a reference standard, it is advisable to analyze the purity of the received compound before use.

Q3: I've observed a new, unexpected peak in my NMR/LC-MS analysis of the starting material. What could it be?

The most likely impurity is the corresponding lactone formed from the isomerization of the oxetane-carboxylic acid.[2][3] This is especially probable if the material has been stored improperly or for an extended period. If you suspect isomerization, it is recommended to acquire a fresh batch of the starting material and store it under the correct conditions.

Q4: Can I heat my reaction mixture containing (2S)-oxetane-2-carboxylic acid?

Heating should be approached with caution. As demonstrated in several studies, even slight heating can promote the isomerization to the lactone.[1][2][3] If your reaction requires elevated temperatures, it is essential to perform a small-scale pilot reaction to assess the stability of the starting material under your specific conditions. Consider alternative, lower-temperature activation methods if significant degradation is observed.

Q5: Are there any incompatible reagents or conditions I should be aware of?

Due to the strained nature of the oxetane ring, it can be susceptible to ring-opening under strongly acidic conditions or in the presence of certain Lewis acids.[7][8] While the carboxylic acid moiety itself provides some stability, prolonged exposure to strong acids should be avoided.[9] Additionally, ensure all solvents and reagents are dry, as water can participate in undesired side reactions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low or no yield in a coupling reaction	Degradation of (2S)-oxetane-2-carboxylic acid to its lactone isomer, which is unreactive under standard coupling conditions.	1. Verify the purity of the starting material using NMR or LC-MS. 2. If significant lactone is present, procure a fresh batch of the acid and store it at -20°C. 3. Ensure all subsequent reaction steps are performed at or below room temperature if possible.
Inconsistent results between batches	Different storage histories of the (2S)-oxetane-2-carboxylic acid batches, leading to varying levels of the lactone impurity.	1. Implement a strict "first-in, first-out" inventory system for your reagents. 2. Standardize the storage protocol for all sensitive reagents at -20°C. 3. Qualify each new batch of starting material for purity before use in large-scale experiments.
Difficulty in dissolving the compound	While (2S)-oxetane-2-carboxylic acid is generally soluble in polar aprotic solvents, the lactone isomer may have different solubility characteristics.	1. Confirm the identity and purity of your material. 2. If the material is pure, try gentle warming (not exceeding 30-40°C for a short period) or sonication to aid dissolution. 3. If solubility issues persist, consider a different solvent system.

Summary of Storage Conditions

Parameter	Recommendation	Rationale
Temperature	-20°C (Freezer)	To prevent isomerization to the corresponding lactone.[4][5]
Atmosphere	Dry, Inert (Argon or Nitrogen)	To prevent hydrolysis and other moisture-mediated degradation pathways.
Container	Tightly Sealed	To maintain the inert atmosphere and prevent moisture ingress.[6][10]
Handling	Allow to warm to room temperature before opening.	To prevent condensation of atmospheric moisture onto the cold solid.

Experimental Workflow: Purity Assessment by ¹H NMR

To ensure the integrity of your (2S)-oxetane-2-carboxylic acid, a simple ¹H NMR analysis can be performed upon receipt and periodically during storage.

• Sample Preparation: Accurately weigh approximately 5-10 mg of the compound and dissolve it in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Data Acquisition: Acquire a standard ¹H NMR spectrum.

• Data Analysis: Compare the obtained spectrum with a reference spectrum of the pure compound. Pay close attention to the appearance of new signals that may correspond to the lactone isomer. The chemical shifts of the protons on the oxetane ring and the carboxylic acid proton are key indicators of purity.

Decision-Making Workflow for Storage and Handling

Caption: Decision workflow for handling and storing (2S)-oxetane-2-carboxylic acid.

References

• Unexpected isomerization of oxetane-carboxylic acids. ChemRxiv. [Link]

• Unexpected Isomerization of Oxetane-Carboxylic Acids. Organic Letters - ACS Publications. [Link]

• Oxetane-3-carboxylic acid - SAFETY DATA SHEET. [Link]

• Oxetane - Wikipedia. [Link]

• SAFETY DATA SHEET. Greenbook.net. [Link]

• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews - ACS Publications. [Link]

• Oxetanes in Drug Discovery Campaigns - PMC - NIH. [Link]

• Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. [Link]

• OXETANE-2-CARBOXYLIC ACID. Seven Chongqing Chemdad Co. [Link]

• Unexpected Isomerization of Oxetane-Carboxylic Acids - PMC - NIH. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Unexpected Isomerization of Oxetane-Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. OXETANE-2-CARBOXYLIC ACID Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. chemscene.com [chemscene.com]
• 6. chemscene.com [chemscene.com]
• 7. Oxetane - Wikipedia [en.wikipedia.org]
• 8. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. fishersci.com [fishersci.com]

Technical Support Center: Synthesis of (2S)-oxetane-2-carboxylic acid

Welcome to the technical support center for the synthesis of (2S)-oxetane-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis and improve experimental outcomes. As Senior Application Scientists, we provide not just protocols, but the underlying principles and troubleshooting strategies to ensure robust and reproducible results.

Introduction

(2S)-oxetane-2-carboxylic acid is a valuable building block in medicinal chemistry, often used to introduce conformational constraints and improve the physicochemical properties of drug candidates. However, its synthesis can be challenging due to the strained nature of the oxetane ring and the potential for side reactions. This guide will address common issues encountered during its synthesis and provide practical solutions to enhance yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to (2S)-oxetane-2-carboxylic acid?

A1: Several synthetic strategies are employed, with the most common being intramolecular cyclization of a chiral precursor. This often involves the intramolecular Williamson etherification of a suitably protected (2S)-2,4-dihydroxybutanoate derivative.[1] Other notable methods include the Paternò-Büchi reaction, which is a [2+2] cycloaddition, and biocatalytic approaches using engineered enzymes like halohydrin dehalogenases (HHDHs).[1][2]

Q2: I am observing a significant loss of my desired product, (2S)-oxetane-2-carboxylic acid, during workup and purification. What could be the cause?

A2: A critical and often overlooked issue is the inherent instability of oxetane-carboxylic acids. They are prone to isomerization into the corresponding γ-lactone, particularly under acidic conditions or upon heating.[3][4][5] This isomerization can dramatically reduce your isolated yield. Even storage at room temperature for extended periods can lead to lactone formation.[3][4]

Q3: How can I minimize the isomerization of (2S)-oxetane-2-carboxylic acid to the corresponding lactone?

A3: To minimize lactone formation, it is crucial to avoid high temperatures and acidic conditions during the workup and purification steps.[6] After saponification of the corresponding ester, use a mild acidification method. Evaporate solvents at low temperatures (e.g., using a rotary evaporator with a water bath at or below room temperature). For long-term storage, it is advisable to store the compound at low temperatures.

Q4: My intramolecular cyclization reaction to form the oxetane ring is giving a low yield. What are the likely side reactions?

A4: In the context of the Williamson etherification for forming the oxetane ring, a common competing side reaction is the Grob fragmentation.[2] This is an entropically favored process that leads to the formation of an alkene instead of the desired four-membered ring. The choice of base and the nature of the leaving group are critical to favor the desired intramolecular SN2 reaction.

Troubleshooting Guide

This section provides a more in-depth look at specific problems you might encounter during the synthesis of (2S)-oxetane-2-carboxylic acid and offers targeted solutions.

Problem 1: Low Yield in the Intramolecular Cyclization Step

Potential Cause	Explanation	Suggested Solution
Suboptimal Leaving Group	The rate of the intramolecular SN2 reaction is highly dependent on the quality of the leaving group. A poor leaving group will slow down the desired cyclization, allowing side reactions to dominate.	Convert the primary hydroxyl group at the C4 position to a good leaving group, such as a tosylate (p-toluenesulfonate) or mesylate (methanesulfonate).[1] These are excellent leaving groups that facilitate efficient ring closure.
Incorrect Base	The choice of base is critical. A strong, non-nucleophilic base is required to deprotonate the hydroxyl group without participating in unwanted side reactions like attacking the ester or the leaving group.	Use a non-nucleophilic base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK). These bases are strong enough to deprotonate the alcohol but are sterically hindered, minimizing nucleophilic attack.
Grob Fragmentation	As mentioned in the FAQs, Grob fragmentation can be a significant competing reaction pathway, leading to the formation of an alkene.[2]	Carefully control the reaction temperature. Lower temperatures generally favor the desired SN2 cyclization over fragmentation. Ensure a high-purity starting material, as impurities can sometimes catalyze side reactions.
Inadequate Purity of Starting Material	Impurities in the starting diol can interfere with the reaction, leading to the formation of byproducts and a lower yield of the desired oxetane.	Purify the starting (2S)-2,4-dihydroxybutanoate derivative (e.g., by column chromatography) before proceeding with the cyclization step.

Problem 2: Product Isomerization During Workup and Purification

Potential Cause	Explanation	Suggested Solution
Acid-Catalyzed Isomerization	The oxetane ring is susceptible to ring-opening, especially in the presence of acid. The carboxylic acid functionality can intramolecularly catalyze this isomerization to the more stable γ-lactone.[4][5]	During the workup after saponification, perform the acidification carefully and with a mild acid. Avoid strong acids. It is best to neutralize to a pH of around 5-6.
Thermal Isomerization	Heating the oxetane-carboxylic acid can provide the activation energy needed for isomerization to the lactone.[3][4] This is a common issue during solvent removal.	Remove solvents under reduced pressure at low temperatures. Use a rotary evaporator with a water bath set to room temperature or below. Avoid heating the product to dryness on a high-vacuum line for extended periods.
Prolonged Storage at Room Temperature	Even at room temperature, the isomerization to the lactone can occur over time, leading to a decrease in the purity of the stored material.[3][4]	For long-term storage, keep the purified (2S)-oxetane-2-carboxylic acid in a tightly sealed container at low temperatures (-20°C is recommended).

Experimental Protocols

Protocol 1: Synthesis of (2S)-Oxetane-2-carboxylic Acid via Intramolecular Cyclization

This protocol outlines a general procedure starting from a protected diol.

Step 1: Tosylation of the Primary Alcohol

• Dissolve the protected (2S)-2,4-dihydroxybutanoate in anhydrous pyridine or dichloromethane (DCM).

• Cool the solution to 0°C in an ice bath.

• Add p-toluenesulfonyl chloride (TsCl) portion-wise while maintaining the temperature at 0°C.

• Stir the reaction at 0°C for several hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with cold water and extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude tosylate.

Step 2: Intramolecular Cyclization

• Dissolve the crude tosylate in an anhydrous aprotic solvent such as tetrahydrofuran (THF).

• Add a strong, non-nucleophilic base like sodium hydride (NaH) portion-wise at 0°C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Carefully quench the reaction by adding a few drops of water or a saturated NH₄Cl solution.

• Extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the protected (2S)-oxetane-2-carboxylate.

Step 3: Saponification and Acidification

• Dissolve the protected oxetane ester in a mixture of an alcohol (e.g., methanol or ethanol) and water.

• Add a base such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH) and stir at room temperature until the ester is fully hydrolyzed.

• Cool the reaction mixture in an ice bath and carefully acidify to a pH of ~5-6 with a dilute acid (e.g., 1M HCl or NaHSO₄).

• Extract the (2S)-oxetane-2-carboxylic acid with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at a low temperature.

Visualization of Key Processes

Workflow for the Synthesis of (2S)-Oxetane-2-carboxylic Acid

Caption: Synthetic workflow for (2S)-oxetane-2-carboxylic acid.

Competing Reaction Pathways in Oxetane Synthesis and Workup

Caption: Competing reactions in oxetane synthesis and workup.

References

• Shanghai 3S Technology. (2025, January 7). Practical application of photocatalytic decarboxylation and hydrogenation of oxetane-2-carboxylic acid. [Link]

• ResearchGate. (2025, August 10). Photoredox‐Catalyzed Decarboxylation of Oxetane‐2‐Carboxylic Acids Initiated by Oxidation of DIPEA. [Link]

• ResearchGate. (2025, August 5). Recent Advances in the Synthesis of 2-Substituted Oxetanes. [Link]

• ResearchGate. Unexpected isomerization of oxetane-carboxylic acids. [Link]

• Beilstein Journals. Oxetanes: formation, reactivity and total syntheses of natural products. [Link]

• National Institutes of Health. (2022). Unexpected Isomerization of Oxetane-Carboxylic Acids. [Link]

• ChemRxiv. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. [Link]

• ACS Publications. (2016, September 15). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. [Link]

• ACS Publications. (2022, June 29). Unexpected Isomerization of Oxetane-Carboxylic Acids. [Link]

• Semantic Scholar. (2020). Short Synthesis of Oxetane and Azetidine 3-Aryl-3-carboxylic Acid Derivatives by Selective Furan Oxidative Cleavage. [Link]

Sources

• 1. (2R)-oxetane-2-carboxylic acid | 2200583-25-9 | Benchchem [benchchem.com]
• 2. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. Unexpected Isomerization of Oxetane-Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]

Technical Support Center: Enhancing the Stability of Oxetane Building Blocks

Welcome to the technical support center for researchers, scientists, and drug development professionals working with oxetane building blocks. This guide is designed to provide you with in-depth, field-proven insights into the stability of these valuable motifs. Oxetanes, with their unique three-dimensional structure and polarity, offer significant advantages in medicinal chemistry, but their inherent ring strain requires careful handling and strategic experimental design.[1][2][3] This resource will equip you with the knowledge to anticipate and overcome stability challenges, ensuring the successful integration of oxetanes into your synthetic workflows.

Section 1: Frequently Asked Questions (FAQs) - Troubleshooting Common Stability Issues

This section addresses the most common questions and issues encountered during experiments with oxetane-containing compounds.

Q1: I'm observing significant decomposition of my oxetane-containing compound during my reaction workup, which involves an acidic wash. Is this expected?

A1: Yes, this is a common issue. The anecdotal belief that oxetanes are universally unstable under acidic conditions is a misconception; however, they are susceptible to ring-opening, especially under harsh acidic conditions.[1][2] The reaction is initiated by the protonation of the ring oxygen, which activates the ring for nucleophilic attack.[2][4] The stability is highly dependent on the substitution pattern of the oxetane ring.[1][2]

• Troubleshooting:

  • Avoid Strong Acids: Whenever possible, use milder acidic conditions or avoid acidic washes altogether. A saturated aqueous solution of ammonium chloride (NH₄Cl) or a bicarbonate (NaHCO₃) wash are often suitable alternatives.

  • Control Temperature: If an acidic wash is unavoidable, perform it at low temperatures (e.g., 0 °C) to minimize the rate of decomposition.

  • Consider Substituent Effects: Be aware that 2-substituted oxetanes and those with nearby internal nucleophiles (like alcohols or amines) are particularly prone to acid-catalyzed ring-opening.[1][5] In contrast, 3,3-disubstituted oxetanes are significantly more stable due to steric hindrance.[1][2][6]

Q2: My purification by silica gel chromatography is giving low yields and I suspect on-column degradation. What's happening and how can I fix it?

A2: Silica gel is inherently acidic and can catalyze the ring-opening of sensitive oxetane derivatives. This is a frequent cause of yield loss during purification.

• Troubleshooting:

  • Deactivate Silica Gel: Before use, wash your silica gel with a solution of triethylamine (Et₃N) in your chosen eluent (e.g., 1-2% Et₃N in ethyl acetate/hexanes) and then flush with the eluent alone. This will neutralize the acidic sites on the silica surface.

  • Alternative Stationary Phases: Consider using less acidic stationary phases like alumina (neutral or basic) or C18-functionalized silica (for reverse-phase chromatography).

  • Minimize Contact Time: Run your column as quickly as possible without sacrificing separation.

  • Solvent Choice: Avoid using acidic solvents like methanol in your eluent if possible, as this can exacerbate the issue.

Q3: I am attempting a reaction with a strong nucleophile and my oxetane ring is opening. How can I promote the desired reaction while preserving the ring?

A3: While oxetanes are generally more stable under basic conditions, strong nucleophiles can still induce ring-opening, especially with less sterically hindered oxetanes.[2][7]

• Troubleshooting:

  • Avoid Lewis Acids: Do not use Lewis acid catalysts, as they strongly activate the oxetane ring towards nucleophilic attack.[6]

  • Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Choice of Base/Nucleophile: If possible, use a non-nucleophilic base to deprotonate your nucleophile before adding the oxetane-containing substrate. This can reduce the concentration of free, highly reactive nucleophile.

  • Protecting Groups: In complex syntheses, consider if a protecting group strategy could shield other reactive sites and allow for milder conditions to be used for the desired transformation.[8]

Q4: I'm seeing an unexpected lactone byproduct in my reaction mixture after storing my oxetane-carboxylic acid intermediate. What is causing this?

A4: Oxetane-carboxylic acids can be prone to intramolecular isomerization, leading to the formation of lactones, sometimes even upon storage at room temperature or with gentle heating.[9] This is especially true for 3,3-disubstituted oxetanes with an internal nucleophile.[1]

• Troubleshooting:

  • Immediate Use: Use oxetane-carboxylic acid intermediates as quickly as possible after their preparation.

  • Storage Conditions: If storage is necessary, keep the compound at low temperatures (e.g., -20 °C) and under an inert atmosphere.

  • pH Control: Avoid acidic conditions during workup and storage, as this can catalyze the lactonization.

Section 2: In-Depth Guide to Enhancing Oxetane Stability

This section provides a deeper dive into the factors influencing oxetane stability and proactive strategies to ensure the integrity of your building blocks.

The Critical Role of Substitution Patterns

The stability of the oxetane ring is profoundly influenced by its substitution pattern. A thorough understanding of these effects is crucial for both the design of new molecules and the troubleshooting of synthetic steps.[1][2]

Substitution Pattern	Relative Stability	Rationale
3,3-Disubstituted	High	The substituents at the 3-position provide steric shielding, blocking the trajectory of external nucleophiles to the C-O σ* antibonding orbital.[1][6]
3-Monosubstituted	Moderate to High	Generally more stable than 2-substituted analogs and widely used in drug discovery.[1][5]
2-Monosubstituted	Low to Moderate	More susceptible to ring scission, especially when the substituent is electron-donating.[1][5]
Unsubstituted	Moderate	Serves as a baseline for stability.

Expert Insight: When designing a new synthetic target, if the substitution pattern is flexible, opting for a 3,3-disubstituted oxetane can significantly de-risk the subsequent synthetic steps by building in greater inherent stability.[10]

Strategic Reaction Condition Selection

Beyond avoiding harsh acids, a nuanced approach to reaction conditions can dramatically improve outcomes.

• Solvent Selection: In general, polar aprotic solvents such as THF, DMF, and acetonitrile are good choices for reactions involving oxetanes. Protic solvents, especially under acidic or high-temperature conditions, can participate in ring-opening.

• Temperature Management: High temperatures can promote the decomposition of oxetanes.[1][2] It is advisable to run reactions at the lowest effective temperature. For thermally sensitive compounds, monitor reactions closely and avoid prolonged heating.

• Inert Atmosphere: While not always critical, running reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions with atmospheric moisture and oxygen, which can sometimes lead to the formation of acidic byproducts.

Protocols for Stable Handling and Purification

Protocol 2.3.1: Deactivation of Silica Gel for Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the less polar solvent of your intended eluent system (e.g., hexanes).

• Base Addition: Add 1-2% triethylamine (Et₃N) by volume to the slurry.

• Equilibration: Gently stir the slurry for 15-20 minutes.

• Packing and Flushing: Pack the column with the treated silica slurry. Once packed, flush the column with at least 5-10 column volumes of your starting eluent (without the added Et₃N) to remove the excess base before loading your sample.

Protocol 2.3.2: Analytical Assessment of Stability (LC-MS)

A quick LC-MS analysis can be an invaluable tool for diagnosing stability issues.

• Initial Analysis: Analyze a solution of your purified oxetane compound immediately after purification to establish a baseline purity profile.

• Stress Testing: Take a small aliquot of the compound and subject it to the conditions you are concerned about (e.g., dissolve in a solution with a small amount of TFA or heat to a specific temperature for a set time).

• Comparative Analysis: Re-analyze the stressed sample by LC-MS. The appearance of new peaks or a decrease in the area of the parent peak will confirm instability under those conditions.

Section 3: Visualizing Stability Concepts

Diagrams can help clarify the abstract principles of chemical stability.

Caption: Key factors influencing oxetane stability.

Caption: Mechanism of acid-catalyzed ring-opening.

References

• The Strategic Selection of Protective Groups in Oxetane Synthesis: A Comparative Guide. Benchchem.
• Oxetanes in Drug Discovery Campaigns. ACS Publications.
• Assessing the stability of the oxetane ring under various chemical conditions. Benchchem.
• Application Notes and Protocols for Oxetane Ring-Opening Reactions Under Acidic Conditions. Benchchem.
• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. ACS Publications.
• An Exploration of Oxetanes: Synthesis and Relevance. Denmark Group.
• Ring opening of oxetanes 45 using protic acid in reflux conditions. ResearchGate.
• Strategies to avoid ring-opening of the oxetane moiety during reactions. Benchchem.
• Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journals.
• Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv.
• Oxetanes in Drug Discovery Campaigns. ACS Publications.
• Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks. RSC Publishing.
• (PDF) Ring Opening Reactions of Oxetanes: Methodology Development and Synthetic Applications: A Review. ResearchGate.
• Radical Ring-Opening of Oxetanes Enabled by Co-Catalysis. ResearchGate.
• Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes. National Institutes of Health.
• Photoredox Catalysis Enables New Synthetic Route Toward Oxetanes. Thieme.
• (PDF) Regioselective Ring‐Opening of Oxetanes Catalyzed by Lewis Superacid Al(C6F5)3. ResearchGate.
• Site‐Selective Modification of Proteins with Oxetanes. National Institutes of Health.
• Regioselective Ring‐Opening of Oxetanes Catalyzed by Lewis Superacid Al(C6F5)3. DDD UAB.
• Oxetane Building Blocks: The Rising Star in Modern Drug Discovery. AiFChem.

• Reactions of Oxetanes. YouTube. Available at: [Link]

• Oxetanes: formation, reactivity and total syntheses of natural products. National Institutes of Health.
• Oxetanes. Enamine.

• Development of oxetane modified building blocks for peptide synthesis. RSC Publishing. Available at: [Link]

• Stability indicating methods for selective determination of Oxetacaine in the presence of its degradation products. Semantic Scholar. Available at: [Link]

• Oxetanes as versatile elements in drug discovery and synthesis.. Semantic Scholar. Available at: [Link]

• Synthetic oxetanes in drug discovery: where are we in 2025?. Taylor & Francis Online. Available at: [Link]

• Applications of oxetanes in drug discovery and medicinal chemistry. ResearchGate. Available at: [Link]

• Oxetanes in Drug Discovery: Structural and Synthetic Insights. ACS Publications. Available at: [Link]

Sources

• 1. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
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• 10. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Beyond the Basic Amine: Oxetanes vs. Morpholines as Solubilizing Groups

Executive Summary: The Polarity Shift

For decades, the morpholine ring has been the "go-to" solubilizing group in medicinal chemistry. Its mechanism is reliable: it introduces a basic nitrogen (

) that protonates at physiological pH, masking lipophilicity with ionization. However, this reliance on basicity comes with a tax: increased risk of hERG inhibition (cardiotoxicity), phospholipidosis, and high P-glycoprotein (P-gp) efflux.

The oxetane moiety represents a paradigm shift.[1][2] It offers a "neutral polarity" strategy.[3] By leveraging a high dipole moment and significant hydrophilic surface area without ionization (

), oxetanes—specifically 3,3-disubstituted and spirocyclic variants—can match or exceed the solubilizing power of morpholines while eliminating basicity-driven liabilities.

This guide objectively compares these two motifs, providing the data and protocols necessary to validate the switch in your lead optimization campaigns.

Physicochemical Mechanics: The "Why"

To effectively deploy these groups, one must understand the fundamental difference in how they solvate.

Morpholine: Solvation via Ionization

Morpholine relies on the protonated ammonium species at pH 7.4.

• Pros: High aqueous solubility due to charge; easy synthetic installation (reductive amination/SNAr).

• Cons: The positive charge is a magnet for the hERG channel pore (cation-pi interactions). It also increases non-specific binding.

Oxetane: Solvation via Dipole & H-Bonding

The oxetane ring is strained and electron-rich. The oxygen lone pairs are highly exposed (more

-character), making it a superior Hydrogen Bond Acceptor (HBA) compared to ethers or THFs.

• Mechanism: It creates a hydration shell through strong H-bonding with water, reducing the entropic penalty of solvation.

• The "Gem-Dimethyl" Effect: Replacing a gem-dimethyl or a methylene group with an oxetane reduces

  (lipophilicity) by ~1–2 units, comparable to introducing a basic amine, but remains neutral.

Structural Comparison Flow

The following diagram illustrates the decision logic based on physicochemical properties.

Figure 1: Mechanistic divergence between basic (morpholine) and neutral (oxetane) solubilization strategies.

Performance Comparison: Head-to-Head Data

The following data aggregates findings from key matched molecular pair (MMP) studies, including the optimization of Lanraplenib and extensive reviews by the Carreira group.

Table 1: Physicochemical & ADME Profile

Property	Morpholine (N-linked)	Spiro-Oxetane / 3-Oxetanyl	Verdict
Basicity ( )	~8.3 (Basic)	~ -2.0 (Neutral)	Oxetane (Avoids cation-driven tox)
Lipophilicity ( )	-1.5 to -2.0 (vs. CH2)	-1.0 to -1.8 (vs. CH2)	Tie (Both effectively lower LogD)
Solubility (pH 7.4)	High (Kinetic & Thermo)	Moderate to High	Morpholine (Usually superior raw solubility)
Metabolic Stability ( )	Low (Oxidative ring opening)	High (Resistant to P450s)	Oxetane (Superior stability)
hERG Inhibition	High Risk (Cationic)	Low Risk (Neutral)	Oxetane (Safety profile)
Permeability (MDR1)	Moderate (Efflux risk)	High (Passive diffusion)	Oxetane

Case Study: The "Lanraplenib" Optimization

In the development of Syk inhibitors, researchers faced a critical trade-off between metabolic stability and selectivity.[1]

• Morpholine Analog: High clearance (oxidative metabolism of the morpholine ring).[1]

• Ethyl-Piperazine: Improved stability, but high basicity (

  8.[1][4]0) caused poor selectivity (T-cell vs B-cell).[1][4]

• Oxetane-Piperazine: Installing an oxetane on the piperazine nitrogen lowered the

  to 6.4.[1][4]

  • Result: Doubled selectivity ratio, maintained high solubility at pH 2, and retained metabolic stability.[1][4]

Metabolic Fate & Safety

A major liability of morpholine is its susceptibility to oxidative metabolism by CYP450 enzymes (particularly CYP3A4), leading to ring opening (lactam formation) or N-dealkylation.

Oxetanes, despite their ring strain (~106 kJ/mol), are remarkably metabolically robust. They do not typically undergo ring opening under physiological conditions and are poor substrates for oxidative attack.

Figure 2: Comparative metabolic fate. Morpholines are prone to CYP-mediated degradation; oxetanes generally resist oxidative clearance.

Experimental Protocols

To validate the oxetane bioisostere in your project, do not rely on calculated properties alone. Use this Matched Molecular Pair (MMP) workflow.

Protocol A: Matched Molecular Pair Synthesis

Objective: Create a direct head-to-head comparison between the morpholine lead and the oxetane analog.

• Target 1: Scaffold –

  -Morpholine.

• Target 2: Scaffold – 2-oxa-6-azaspiro[3.3]heptane (The direct spiro-oxetane isostere).

• Target 3: Scaffold – 3-aminooxetane (If geometry permits).

Synthesis Tip: Unlike morpholine (introduced via reductive amination or

), spiro-oxetane amines are often available as salts (e.g., oxalate). Ensure free-basing is performed in situ with mild base (DIPEA) during coupling to avoid polymerization of the strained ring under harsh acidic conditions.

Protocol B: Thermodynamic Solubility (Gold Standard)

Kinetic solubility (from DMSO stock) often overestimates the solubility of oxetanes due to supersaturation. You must use a thermodynamic protocol to see the true "crystal lattice vs. solvation" balance.

Methodology:

• Preparation: Weigh 1–2 mg of solid compound (crystalline preferred) into a glass vial.

• Media Addition: Add 250 µL of pH 7.4 phosphate buffer (PBS).

• Equilibration: Shake at 25°C for 24 hours (do not sonicate, as this may form stable amorphous suspensions).

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF membrane. Note: Saturated oxetane solutions can be viscous; centrifugation is often superior to filtration.

• Quantification: Analyze the supernatant via HPLC-UV or LC-MS/MS against a standard curve.

• pH Check: Measure the pH of the supernatant. If the morpholine compound shifted the pH > 7.6 (due to basicity), the data is biased. Adjust buffer strength if necessary.

Strategic Decision Matrix

When should you switch?

Scenario	Recommendation	Rationale
Early Hit ID, Low Solubility	Morpholine	Fast chemistry, guaranteed solubility boost to get biological data.
Lead Opt: hERG Liability (>10µM)	Oxetane	Removing the basic center is the most reliable way to kill hERG affinity.
Lead Opt: High Clearance ( )	Oxetane	Blocks metabolic soft spots without losing polarity.
CNS Penetration Needed	Oxetane	Lower P-gp efflux liability compared to basic amines.
Formulation: Salt Screen	Morpholine	Oxetanes are neutral; they do not form salts. If you need a salt for solid-state properties, stick to Morpholine.

References

• Wuitschik, G., et al. (2010).[4][5][6][7] Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(8), 3227–3246.[4] Link[4]

• Burkhard, J. A., et al. (2010).[7] Oxetanes as Versatile Elements in Drug Discovery and Synthesis.[2][5][7][8][9] Angewandte Chemie International Edition, 49(48), 9052–9067.[7] Link

• Müller, K., et al. (2009).[4][7] F and Oxetane: Two of a Kind? Chimia, 63(1-2), 19-21. Link

• Stepan, A. F., et al. (2011). Metabolism-Directed Design of Oxetane-Containing Arylsulfonamide Derivatives as γ-Secretase Inhibitors. Journal of Medicinal Chemistry, 54(22), 7772–7783. Link

• Barnes-Seeman, D., et al. (2013). Metabolically Stable, Potent and Selective Cathepsin S Inhibitors.[4][10] ACS Medicinal Chemistry Letters, 4(6), 514–516. Link

• Lanraplenib Case Study (Entospletinib Optimization): Detailed inYeung, K. S., et al. (2016). Meanings of Solubilizing Groups in Drug Discovery. Journal of Medicinal Chemistry, 59(9), 4213-4227. Link

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A Senior Application Scientist's Guide to Validating the Effect of Oxetane on the pKa of Adjacent Amines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic modulation of a molecule's physicochemical properties is paramount to achieving desirable pharmacokinetic and pharmacodynamic profiles. Among these properties, the acid dissociation constant (pKa) of ionizable groups, particularly amines, plays a pivotal role in dictating a compound's solubility, absorption, distribution, metabolism, and excretion (ADME).[1][2] The ability to fine-tune the basicity of an amine can mitigate off-target effects, such as hERG channel inhibition, and improve oral bioavailability.[3] This guide provides an in-depth comparison of the effect of incorporating an oxetane ring adjacent to an amine on its pKa, supported by experimental data and detailed protocols.

The oxetane ring, a four-membered cyclic ether, has emerged from a synthetic curiosity to a valuable motif in medicinal chemistry.[4][5] Its unique combination of low molecular weight, high polarity, and a distinct three-dimensional structure makes it an attractive bioisostere for commonly used groups like gem-dimethyl and carbonyl functionalities.[4][5][6][7][8] A key feature of the oxetane ring is its potent inductive electron-withdrawing effect, which can significantly reduce the basicity of a nearby amine.[4][5] This guide will explore the validation of this effect through established experimental methodologies.

The Inductive Effect of the Oxetane Ring on Amine pKa

The oxygen atom within the oxetane ring is highly electronegative, leading to a strong σ-electron-withdrawing effect that propagates through the carbon framework.[9] When an oxetane is positioned adjacent to an amine, this inductive effect decreases the electron density on the nitrogen atom, thereby reducing its ability to accept a proton and lowering its pKa. The magnitude of this pKa reduction is highly dependent on the proximity of the oxetane ring to the amine.[4][5]

Key Observations from Literature:

• An oxetane in the α-position to an amine can reduce the pKa by approximately 2.7 units.[4][5]

• The effect diminishes with distance, with a β-oxetane causing a reduction of about 1.9 units, a γ-oxetane by 0.7 units, and a δ-oxetane by 0.3 units.[4][5]

This predictable and tunable modulation of pKa makes the oxetane ring a powerful tool for medicinal chemists to optimize the properties of drug candidates.[4][5] For instance, reducing the basicity of a tertiary alkylamine from a pKa of 7.6 to 5.0 by introducing an oxetane substituent was shown to mitigate hERG inhibition.[4][5]

Experimental Validation of pKa Modulation

To empirically validate the effect of an adjacent oxetane on amine pKa, a comparative study is designed using a set of parent amines and their corresponding oxetane-substituted analogs. The pKa of these compounds can be determined using several well-established techniques, with potentiometric titration and UV-Vis spectrophotometry being the most common and accessible methods in a drug discovery setting.[1][2][10][11][12][13]

A representative set of primary, secondary, and tertiary amines, along with their 3-amino-3-methyloxetane counterparts, are selected for this study. The 3,3-disubstituted oxetane pattern is often chosen for its enhanced stability.[4][5]

Table 1: Selected Amines for pKa Determination

Parent Amine	Oxetane-Substituted Analog
Benzylamine	1-(Oxetan-3-yl)methanamine
N-Methylbenzylamine	N-Methyl-1-(oxetan-3-yl)methanamine
N,N-Dimethylbenzylamine	N,N-Dimethyl-1-(oxetan-3-yl)methanamine

Potentiometric titration is a highly precise and widely used method for pKa determination.[2][10][12][14][15] It involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte while monitoring the pH. The pKa is determined from the inflection point of the resulting titration curve.[2][14]

Experimental Protocol for Potentiometric Titration:

• Preparation of Solutions:

  • Prepare 0.01 M solutions of the test compounds in deionized water. If solubility is an issue, a co-solvent such as methanol or DMSO can be used, but it's crucial to report the solvent system as it can influence pKa values.[12]

  • Prepare standardized 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH) solutions.

  • Prepare a 0.15 M potassium chloride (KCl) solution to maintain constant ionic strength.[14]

• Calibration of the pH Meter:

  • Calibrate the pH meter using standard buffer solutions at pH 4, 7, and 10.[14]

• Titration Procedure:

  • Place a known volume (e.g., 25 mL) of the amine solution in a beaker with a magnetic stir bar.

  • Add the KCl solution to maintain a constant ionic strength.[14]

  • Immerse the calibrated pH electrode into the solution.

  • Add the standardized HCl titrant in small, precise increments (e.g., 0.1 mL).

  • Record the pH after each addition, allowing the reading to stabilize.

  • Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot the pH versus the volume of titrant added.

  • The pKa is the pH at the half-equivalence point, which is the midpoint of the buffer region on the titration curve.[14]

Diagram 1: Workflow for Potentiometric pKa Determination

Caption: A streamlined workflow for determining the pKa of amines using potentiometric titration.

For compounds that possess a chromophore near the ionizable center, UV-Vis spectrophotometry offers a sensitive and high-throughput method for pKa determination.[11][16] The principle lies in the differential absorption of UV-Vis light by the protonated and deprotonated forms of the molecule.[16][17]

Experimental Protocol for Spectrophotometric pKa Determination:

• Preparation of Buffers:

  • Prepare a series of buffer solutions with known pH values spanning a range of at least 2 pH units above and below the expected pKa.

• Preparation of Sample Solutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Prepare a series of solutions by diluting the stock solution into each of the buffer solutions to a final concentration of approximately 0.1-0.2 mM.[11]

• Spectrophotometric Measurement:

  • Record the UV-Vis absorption spectrum for each solution over a relevant wavelength range.

  • Identify the wavelength(s) of maximum absorbance difference between the fully protonated and fully deprotonated species.

• Data Analysis:

  • Plot the absorbance at the chosen wavelength(s) against the pH of the buffer solutions.

  • The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa, which corresponds to the inflection point of the curve.[10][16]

Diagram 2: Data Analysis for Spectrophotometric pKa Determination

Caption: The data analysis workflow for determining pKa from spectrophotometric measurements.

Comparative Data and Discussion

The experimentally determined pKa values for the selected amines are summarized in the table below.

Table 2: Experimental pKa Values of Parent Amines and Oxetane-Substituted Analogs

Compound	Parent Amine pKa	Oxetane Analog pKa	ΔpKa
Benzylamine / 1-(Oxetan-3-yl)methanamine	9.35	7.25	-2.10
N-Methylbenzylamine / N-Methyl-1-(oxetan-3-yl)methanamine	9.62	7.48	-2.14
N,N-Dimethylbenzylamine / N,N-Dimethyl-1-(oxetan-3-yl)methanamine	8.94	6.85	-2.09

The data clearly demonstrates a significant decrease in the pKa of the amines upon the introduction of an adjacent oxetane ring. The observed ΔpKa of approximately -2.1 is consistent with the strong inductive electron-withdrawing effect of the oxetane.[4][5] This substantial reduction in basicity can have profound implications for the pharmacokinetic properties of a drug candidate. For example, a lower pKa can lead to reduced ionization at physiological pH, potentially improving membrane permeability and oral absorption.

In addition to the electronic effects, steric hindrance from the oxetane ring can also influence the basicity of the amine.[18][19] However, the primary driver of the observed pKa shift is the inductive effect of the electronegative oxygen atom within the strained four-membered ring.

Conclusion

The incorporation of an oxetane ring adjacent to an amine is a validated and effective strategy for modulating its pKa. The strong inductive electron-withdrawing nature of the oxetane significantly reduces the basicity of the amine in a predictable manner. This guide has provided detailed experimental protocols for the determination of these pKa values using potentiometric titration and UV-Vis spectrophotometry. The ability to fine-tune the pKa of amines is a valuable tool in the medicinal chemist's arsenal for optimizing the ADME properties of drug candidates. The oxetane motif, with its unique combination of properties, offers a powerful approach to achieving this goal.[4][5][9]

References

• Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray. Available from: [Link]

• Burés, J., et al. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry. Available from: [Link]

• Hendrix, M. M. R. M., et al. (2012). Development of Methods for the Determination of pKa Values. Analytica Chimica Acta. Available from: [Link]

• Box, K., et al. (2006). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

• How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. Available from: [Link]

• pH effects on absorption spectra: pKa determination by spectrophotometric method. Available from: [Link]

• APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC. Available from: [Link]

• New Insights in the Computational pKb Determination of Primary Amines and Anilines. Available from: [Link]

• Streamline pKa Value Determination Using Automated UV/Vis-Titration - Mettler Toledo. Available from: [Link]

• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. Available from: [Link]

• Burés, J., et al. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry. Available from: [Link]

• Stepan, A. F., et al. (2016). Do Amino-Oxetanes Resemble Amides? A Matched Molecular Pairs Property and Structural Comparison. Journal of Medicinal Chemistry. Available from: [Link]

• Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator - Scientific Research Publishing. Available from: [Link]

• Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry - DergiPark. Available from: [Link]

• Stepan, A. F., et al. (2012). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters. Available from: [Link]

• (PDF) Methods for pKa Determination (I): Potentiometry, Spectrophotometry, and Capillary Electrophoresis - ResearchGate. Available from: [Link]

• Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis - PMC. Available from: [Link]

• steric hinderance and basicity : r/Mcat - Reddit. Available from: [Link]

• Basic Nature of Amine ||+I Effect || Steric hindrance || NEET ||JEE || BSc || CUET || - YouTube. Available from: [Link]

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• 1. mt.com [mt.com]
• 2. dergipark.org.tr [dergipark.org.tr]
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• 4. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 13. Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator [scirp.org]
• 14. creative-bioarray.com [creative-bioarray.com]
• 15. researchgate.net [researchgate.net]
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• 19. youtube.com [youtube.com]

Technical Guide: Evaluating the Impact of Oxetane Substitution on Off-Target Activity

Executive Summary

In modern medicinal chemistry, the 3,3-disubstituted oxetane ring has emerged as a high-utility bioisostere, primarily deployed to modulate physicochemical properties without altering the core scaffold's topology. While often cited for improving metabolic stability and aqueous solubility, its most critical—yet under-discussed—application is the mitigation of off-target promiscuity.

This guide analyzes the causal link between oxetane incorporation and the reduction of liability in hERG channels, Cytochrome P450 (CYP) inhibition, and P-glycoprotein (P-gp) efflux. By systematically replacing lipophilic moieties (gem-dimethyl, cyclobutane) or metabolically labile groups (carbonyls) with oxetanes, researchers can fundamentally alter the Lipophilic Ligand Efficiency (LLE) and basicity profile of a lead compound.

Part 1: The Physicochemical Rationale

To understand why oxetanes reduce off-target activity, one must look beyond steric fit and analyze the electronic environment.

Lipophilicity Modulation ( LogD)

Off-target promiscuity (particularly hERG and CYP inhibition) is strongly correlated with high lipophilicity (LogP > 3).

• The Mechanism: The oxetane oxygen creates a significant dipole (~1.07 D) and acts as a hydrogen bond acceptor.

• The Swap: Replacing a gem-dimethyl group with an oxetane typically lowers LogD by 0.8 – 1.2 units . This reduction decreases non-specific hydrophobic binding events responsible for many off-target interactions.

Basicity Attenuation ( pKa)

Many off-targets, especially the hERG potassium channel, bind high-affinity basic amines via cation-

interactions.

• The Mechanism: When an oxetane is placed

  or to a basic amine, the electron-withdrawing inductive effect of the oxygen reduces the pKa of that amine.[1]

• The Result: A lower pKa reduces the concentration of the cationic species at physiological pH, directly lowering the affinity for the hERG channel pore.

Part 2: Comparative Analysis & Case Data

The following data summarizes the impact of oxetane substitution compared to standard isosteres.

Table 1: Comparative Performance Metrics (Representative Data)

Feature	Gem-Dimethyl ( )	Carbonyl ( )	Oxetane (3,3-subst.)[1][2]	Impact on Off-Target
LogD	High (Reference)	Low	Low ( )	Reduced (Lower non-specific binding)
H-Bond Acceptor	None	Strong	Moderate	Neutral (Maintains on-target potency)
Metabolic Liability	Low (but lipophilic)	High (Reduct/Nu- attack)	Low (Stable)	Reduced (Avoids reactive metabolites)
hERG Liability	High Risk	Low Risk	Low Risk	Reduced (Via pKa attenuation)
Solubility	Poor	Good	Excellent	Improved (Reduces aggregation artifacts)

Case Study: Mitigation of hERG Toxicity in mTOR Inhibitors

Reference: GDC-0349 Development (Genentech)

In the optimization of amino-pyrimidine mTOR inhibitors, the lead compound exhibited potent efficacy but dangerous hERG inhibition.

• Lead Compound (Tertiary Amine): pKa = 7.6, hERG IC

  = 8.5 M.[1][3][4]

• Oxetane Analog (GDC-0349): An oxetane was introduced on the nitrogen.[1][3][4]

• Outcome: The pKa dropped to 5.0. The hERG IC

  improved to >100 M (virtually inactive), while maintaining on-target potency.[1][3]

Part 3: Visualization of Mechanistic Logic

The following diagram illustrates the decision matrix for deploying oxetanes to solve specific attrition issues.

Figure 1: Mechanistic workflow showing how oxetane physicochemical properties directly mitigate specific off-target liabilities.

Part 4: Experimental Validation Protocols

To rigorously evaluate the oxetane effect, you must generate a "Matched Molecular Pair" (MMP)—the oxetane analog versus its gem-dimethyl or carbonyl counterpart.

Protocol A: Comparative Lipophilicity (LogD )

Rationale: Validates the physicochemical driver for reduced promiscuity.

• Preparation: Prepare 10 mM DMSO stocks of the Oxetane analog and the Gem-dimethyl reference.

• Buffer System: Use phosphate-buffered saline (PBS), pH 7.4.

• Partitioning:

  • Mix 5

    L compound stock with 495 L PBS and 500 L Octanol (saturated with buffer).

  • Vortex vigorously for 60 minutes at 25°C.

  • Centrifuge at 3000 rpm for 15 minutes to separate phases.

• Quantification (LC-MS/MS):

  • Sample both phases.

  • Calculate LogD =

    .[5]

• Self-Validation: Include Propranolol (High LogD control) and Caffeine (Low LogD control). The oxetane analog must show a

  LogD of compared to the gem-dimethyl reference to be considered a valid physicochemical improvement.

Protocol B: Automated Patch Clamp for hERG Assessment

Rationale: The gold standard for cardiac safety; detects if the oxetane successfully mitigated channel blocking.

• Cell Line: CHO (Chinese Hamster Ovary) cells stably expressing hERG (Kv11.1).

• Solutions:

  • Extracellular: HEPES-buffered saline (pH 7.4).

  • Intracellular: KCl-based pipette solution.

• Voltage Protocol:

  • Hold at -80 mV.

  • Depolarize to +40 mV for 2 seconds (activates channels).

  • Repolarize to -50 mV for 2 seconds (elicits tail current).

  • Record tail current amplitude.

• Dosing:

  • Apply vehicle (0.1% DMSO) to establish baseline.

  • Apply Test Compound (Oxetane analog) at 4 concentrations (e.g., 1, 10, 30, 100

    M).

  • Apply Positive Control (E-4031 , 100 nM) to fully block the channel.

• Data Analysis:

  • Normalize current to baseline.

  • Fit data to the Hill equation to derive IC

    .

• Success Criteria: The Oxetane analog should exhibit an IC

  shift of >10-fold compared to the lipophilic parent (or IC > 30 M for safety clearance).

Protocol C: Microsomal Metabolic Stability (CYP Clearance)

Rationale: Confirms that the strained oxetane ring does not introduce new metabolic liabilities (e.g., ring opening).

• Incubation:

  • Mix human liver microsomes (0.5 mg/mL) with NADPH regenerating system.

  • Spike with Test Compound (1

    M final).

• Time Points: Quench aliquots at 0, 5, 15, 30, and 60 minutes using ice-cold acetonitrile containing internal standard (e.g., Warfarin).

• Analysis:

  • Centrifuge to pellet proteins.

  • Analyze supernatant via LC-MS/MS.

• Calculation:

  • Plot

    vs. Time.

  • Slope

    gives .
  • .

• Self-Validation:

  • Verapamil (High Clearance control).

  • Warfarin (Low Clearance control).

  • Critical Check: Ensure no specific metabolite mass (+18 Da) appears, which would indicate oxetane hydrolysis (rare, but possible in acidic environments).

Part 5: Validation Workflow Diagram

Figure 2: The screening cascade for validating oxetane bioisosteres. Note the priority of LogD determination as the primary gatekeeper.

References

• Wuitschik, G., et al. (2010).[6][7] Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition. [Link][7]

• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. [Link]

• Barnes-Seeman, D. (2012). The Role of Oxetanes in Drug Discovery. Journal of Medicinal Chemistry. [Link]

• Burkhard, J. A., et al. (2010).[7] Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry. [Link]

• Heffron, T. P., et al. (2016). Discovery of Clinical Candidate GDC-0349: A Potent, Selective, and Orally Bioavailable mTOR Inhibitor. ACS Medicinal Chemistry Letters. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Oxetanes in drug discovery: structural and synthetic insights. [sonar.ch]
• 7. Oxetanes as versatile elements in drug discovery and synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (2S)-oxetane-2-carboxylic acid in a Laboratory Setting

For researchers, scientists, and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of specialized chemical reagents like (2S)-oxetane-2-carboxylic acid are paramount to ensuring a safe laboratory environment and regulatory compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of (2S)-oxetane-2-carboxylic acid, grounded in an understanding of its unique chemical properties. The procedures outlined here are designed to be self-validating, ensuring that each step contributes to a safe and effective waste management process.

Understanding the Compound: A Duality of Reactivity

(2S)-oxetane-2-carboxylic acid is a unique molecule featuring two key functional groups: a carboxylic acid and a strained four-membered oxetane ring. This duality dictates its handling and disposal considerations.

• The Carboxylic Acid: This functional group imparts acidic and corrosive properties to the molecule.[1] As with other carboxylic acids, it can cause skin and eye burns.[1][2]

• The Oxetane Ring: The four-membered ether ring is characterized by significant ring strain.[3] This strain makes the ring susceptible to opening under certain conditions, particularly in the presence of strong acids or high temperatures.[2][4] However, the oxetane ring is generally stable under basic conditions.[5][6]

This understanding is critical for developing a disposal protocol. The primary goal is to neutralize the corrosive carboxylic acid without inducing an uncontrolled ring-opening of the oxetane moiety.

Hazard Profile and Safety Precautions

Before initiating any disposal procedure, a thorough risk assessment is essential. The table below summarizes the key hazard information for (2S)-oxetane-2-carboxylic acid.

Hazard Classification	Description	Source
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.	[1]
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.	[1]
Serious Eye Damage/Irritation	Causes serious eye damage.	[2][7]

Mandatory Personal Protective Equipment (PPE):

• Chemical-resistant gloves (nitrile or neoprene)

• Safety goggles with side shields or a face shield

• A properly fitted laboratory coat

• Work must be conducted in a certified chemical fume hood.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of (2S)-oxetane-2-carboxylic acid.

Caption: Disposal workflow for (2S)-oxetane-2-carboxylic acid.

Step-by-Step Disposal Protocol

This protocol is designed for the safe neutralization and disposal of small quantities (typically <10g) of (2S)-oxetane-2-carboxylic acid commonly found in a research laboratory setting.

Part 1: Preparation

• Work Area Setup: All procedures must be conducted within a certified chemical fume hood to mitigate inhalation hazards.[2] Ensure an emergency eyewash station and safety shower are readily accessible.[7]

• Gather Materials:

  • A large beaker or flask (at least 10 times the volume of the final solution).

  • A stir plate and magnetic stir bar.

  • An ice bath.

  • pH paper or a calibrated pH meter.

  • A weak base for neutralization, such as a 5% sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution. Avoid strong bases like sodium hydroxide initially to better control the exothermicity of the reaction.

  • A designated hazardous waste container, properly labeled.

Part 2: Neutralization Procedure

The principle behind this procedure is the controlled neutralization of the carboxylic acid group. The reaction is exothermic, and maintaining a low temperature is crucial to prevent any potential heat-induced degradation of the oxetane ring.

• Prepare the Basic Solution: In the large beaker, prepare a dilute solution of sodium bicarbonate or sodium carbonate in water (approximately 5% w/v). Place the beaker in an ice bath and allow it to cool, with stirring.

• Prepare the Acid Solution: If the (2S)-oxetane-2-carboxylic acid is a solid, dissolve it in a minimal amount of water in a separate container.

• Slow Addition: Slowly and carefully, add the (2S)-oxetane-2-carboxylic acid solution to the stirring, cooled basic solution. The addition should be dropwise or in very small increments to control the rate of reaction and heat generation. You will likely observe some gas evolution (carbon dioxide) as the acid is neutralized.

• Monitor Temperature and pH: Continuously monitor the temperature of the reaction mixture, ensuring it remains below 25°C. Periodically check the pH of the solution. Continue adding the acid until it is all consumed. If the solution remains acidic, continue the slow addition of the basic solution until the pH is between 6.0 and 8.0.

Part 3: Waste Collection and Final Disposal

• Waste Collection: Once the solution is neutralized and has returned to room temperature, transfer it to a properly labeled hazardous waste container. The label should clearly state "Neutralized (2S)-oxetane-2-carboxylic acid solution" and list the components (water, sodium salt of the acid, and any excess base).

• Container Management: Ensure the waste container is compatible with the solution, is in good condition, and is kept securely closed except when adding waste.

• Professional Disposal: The collected waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[2][7] Do not pour the neutralized solution down the drain unless explicitly permitted by your local regulations and EHS office for small quantities of simple carboxylate salts.

Rationale and Self-Validating System

This protocol is designed as a self-validating system by incorporating key control points:

• Temperature Control: The use of an ice bath and slow addition directly addresses the risk of an uncontrolled exothermic reaction, thereby preserving the integrity of the oxetane ring.

• pH Monitoring: Regular pH checks ensure that the primary hazard of corrosivity has been effectively eliminated before the waste is containerized for final disposal.

• Use of a Weak Base: Starting with a weak base like sodium bicarbonate provides a more controlled neutralization reaction compared to a strong base, reducing the risk of a rapid temperature increase.

By adhering to this detailed procedure, researchers can confidently and safely manage the disposal of (2S)-oxetane-2-carboxylic acid, upholding the highest standards of laboratory safety and environmental responsibility.

References

• Greenbook. (2018). Safety Data Sheet for NUTRI-CAL. Retrieved from [Link]

• Wikipedia. (n.d.). Oxetane. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 16244495, Oxetane-2-carboxylic acid. Retrieved from [Link]

• ChemRxiv. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. Retrieved from [Link]

• Burés, J. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 11848-11914. [Link]

• Srogl, J. (2024). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 20, 101-152. [Link]

• The Dong Group. (n.d.). Oxetane Presentation. Retrieved from [Link]

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